Author: BenchChem Technical Support Team. Date: March 2026
Technical Whitepaper: Structural Dynamics and Synthetic Utility of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate
Executive Summary
Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate represents a "privileged scaffold" in modern medicinal chemistry. Its utility stems from its unique 1,4-disubstituted cyclohexane geometry, which offers a rigid linker system capable of projecting pharmacophores into precise vectors. The molecule features three distinct functional handles: an ethyl ester (modifiable to acids, amides, or alcohols), a tertiary hydroxyl group (hydrogen bond donor/acceptor), and a terminal alkyne (a "warhead" for Sonogashira couplings or "Click" chemistry). This guide details the structural isomerism, synthetic pathways, and isolation protocols required to utilize this scaffold in drug discovery, particularly for nuclear receptor modulators (e.g., ROR
, LXR) and kinase inhibitors.
Structural Architecture & Stereochemistry
The biological activity of this scaffold is strictly governed by its stereochemistry. Unlike simple cyclohexanes, the introduction of the ethynyl group at C4 creates a quaternary center, resulting in two distinct diastereomers.
Conformational Analysis (The Chair Flip)
The cyclohexane ring exists predominantly in a chair conformation. To minimize 1,3-diaxial strain, the bulky ethyl ester group at C1 will almost exclusively occupy the equatorial position. This locks the conformation, forcing the C4 substituents into fixed axial or equatorial orientations relative to the ring plane.
Kinetics: Often the major product of nucleophilic addition due to the trajectory of the incoming acetylide ion (axial attack is often favored for small nucleophiles).
Stereochemical Nomenclature
In this guide, we adhere to the IUPAC convention relative to the highest priority groups (Cahn-Ingold-Prelog):
Cis-isomer: The Hydroxyl group (C4) and Carboxylate (C1) are on the same face of the ring.
Trans-isomer: The Hydroxyl group (C4) and Carboxylate (C1) are on opposite faces.
Synthetic Methodology
The synthesis relies on the nucleophilic addition of a metal-acetylide species to the ketone functionality of ethyl 4-oxocyclohexanecarboxylate.
Reaction Mechanism & Pathway
The reaction typically utilizes Lithium Acetylide (generated in situ) or Ethynylmagnesium bromide. The choice of reagent and temperature influences the diastereomeric ratio (dr).
Figure 1: Synthetic workflow for the generation of the quaternary center at C4 via Grignard addition.
Step-by-Step Protocol
Note: All steps must be performed under an inert atmosphere (Argon/Nitrogen).
Reagent Preparation: In a flame-dried 3-neck flask, dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 eq) in anhydrous THF (0.5 M concentration).
Temperature Control: Cool the solution to -78°C using a dry ice/acetone bath. This is critical to suppress ester cleavage or polymerization.
Nucleophilic Addition: Dropwise add Ethynylmagnesium bromide (0.5 M in THF, 1.2 eq) over 30 minutes. Maintain internal temperature below -70°C.
Equilibration: Allow the reaction to stir at -78°C for 2 hours, then slowly warm to 0°C over 1 hour.
Quench: Carefully quench with saturated aqueous NH₄Cl.
Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.
Purification & Characterization
The crude product is a diastereomeric mixture.[1] Separation is required for biological evaluation.
Separation Strategy
The two isomers exhibit distinct polarity differences due to the orientation of the hydroxyl group (axial OH is generally more shielded/compact, while equatorial OH is more exposed).
Flash Column Chromatography:
Stationary Phase: Silica Gel (230-400 mesh).
Mobile Phase: Gradient of Hexanes:Ethyl Acetate (Start 90:10
70:30).
Elution Order: The less polar isomer (often the one with intramolecular H-bonding or axial OH) typically elutes first.
This scaffold is not merely a passive linker; it is an active structural determinant in drug design.
Functional Logic
The Anchor (C1 Ester): Provides the handle for attaching the molecule to larger lipophilic tails or polar heads. In ROR
inverse agonists, this is often converted to an amide.
The Pivot (Cyclohexane): The chair conformation enforces a specific distance (~5-6 Å) between the ester and the alkyne.
The Warhead (C4 Ethynyl): Used strictly for derivatization.
Click Chemistry: Reaction with azides to form 1,2,3-triazoles (bioisosteres of amides).
Sonogashira: Coupling with aryl halides to extend the carbon skeleton.
Figure 2: Divergent synthesis pathways utilizing the ethynyl-hydroxy motif.
References
Vertex AI Search. (2023). Synthesis and NMR data of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate derivatives. Retrieved from 3
ChemicalBook. (2025). Ethyl trans-4-Hydroxycyclohexanecarboxylate: Physical Properties and Synthesis. Retrieved from 2
National Institutes of Health (PubChem). (2025). Compound Summary: Ethyl 4-hydroxycyclohexane-1-carboxylate.[4][5][6][7] Retrieved from 5[6]
Kaneda, T. (1974).[8] Separation of cis and trans isomers of hydroxycyclohexanecarboxylic acids by gas—liquid chromatography. Journal of Chromatography A. Retrieved from 8
Strategic Deployment of 4-Substituted Cyclohexanecarboxylates in Drug Discovery
Executive Summary: Escaping Flatland In modern medicinal chemistry, the transition from planar aromatic systems to three-dimensional saturated scaffolds is a dominant strategy for improving clinical success rates. This p...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: Escaping Flatland
In modern medicinal chemistry, the transition from planar aromatic systems to three-dimensional saturated scaffolds is a dominant strategy for improving clinical success rates. This paradigm, famously termed "Escape from Flatland" by Lovering et al., posits that increasing the fraction of sp³ hybridized carbons (
) correlates with improved solubility and reduced promiscuity.
The 4-substituted cyclohexanecarboxylate scaffold represents the "gold standard" bioisostere for 1,4-disubstituted phenyl rings (para-substitution). Unlike the rigid, planar benzene ring, the cyclohexane core offers:
Vector Control: Precise angular orientation of substituents via stereochemistry (cis vs. trans).
Metabolic Shielding: Elimination of aromatic oxidation hotspots (e.g., quinone formation).
Physicochemical Enhancement: Lower logP and higher aqueous solubility compared to their aromatic counterparts.
This guide details the structural logic, synthetic control, and application of this scaffold in high-value drug discovery programs.
Stereochemical Engineering: The Conformation Lock
The efficacy of a cyclohexanecarboxylate derivative hinges entirely on its stereochemistry. Unlike benzene, which presents substituents at a fixed 180° angle, the cyclohexane ring exists in a chair conformation that dictates vector alignment.
The Diequatorial Preference
Trans-Isomer (1,4-diequatorial): This is the thermodynamic product. Both the carboxylate (C1) and the 4-substituent occupy equatorial positions to minimize 1,3-diaxial strain. This conformation mimics the linear vector of a para-substituted benzene but with a slight "offset" (step-shape) rather than a flat plane.
Cis-Isomer (Axial/Equatorial): This isomer forces one substituent into the high-energy axial position. It creates a "bent" vector, often used to induce turns in macrocycles or specific GPCR binding pockets.
Data: Physicochemical Impact of Saturation
The following table summarizes the shift in properties when replacing a phenyl ring with a trans-cyclohexane in a theoretical lipophilic pharmacophore.
Property
1,4-Phenylene Core
trans-1,4-Cyclohexylene Core
Impact
Geometry
Planar (2D)
Chair (3D)
Access to novel IP space; increased selectivity.
Vector Angle
180°
~170° (offset)
Maintains linear binding but adds depth.
Solubility
Low (π-stacking)
High
Disruption of crystal lattice energy.
Metabolic Risk
High (Epoxidation/Arene oxide)
Low
Removes aromatic oxidation liability.
Flexibility
Rigid
Semi-rigid
"Goldilocks" zone for induced fit.
Synthetic Methodologies: Stereocontrol Protocols
Synthesizing 4-substituted cyclohexanecarboxylates often begins with aromatic precursors. The challenge is not the bond formation, but the stereocontrol . Hydrogenation typically yields a kinetic mixture of cis and trans isomers.
The Thermodynamic Filter (Epimerization)
To access the bioactive trans-isomer (diequatorial), a post-synthetic equilibration is required. The α-proton of the ester is acidic enough to be deprotonated, allowing the substituent to relax into the equatorial position.
EXPERIMENTAL PROTOCOL: Synthesis of Pure trans-4-(Trifluoromethyl)cyclohexanecarboxylic Acid
Objective: Convert 4-(trifluoromethyl)benzoic acid to the thermodynamically stable trans-cyclohexane analog.
Reflux: Heat to reflux for 16–24 hours. The base deprotonates C1, allowing the enolate to re-protonate from the axial face, locking the carboxylate in the equatorial position.
Validation: Monitor by GC-MS or ¹H NMR. The trans-isomer is characterized by a large coupling constant (
Hz) for the C1 proton.
Step 3: Hydrolysis
Add NaOH (aq) directly to the epimerization mixture. Heat to 50°C until saponification is complete.
Acidify to pH 2 with HCl. Precipitate the pure trans-acid.
Visualization: Strategic Workflows
Diagram 1: The "Escape from Flatland" Decision Tree
This diagram illustrates the logical flow medicinal chemists use to transition from an aromatic hit to a saturated lead.
Caption: Decision logic for replacing aromatic rings with saturated scaffolds to improve physicochemical properties.
Diagram 2: Synthetic Stereocontrol Pathway
This diagram details the specific chemical transformations required to isolate the active isomer.
Caption: Synthetic workflow converting planar benzoic acids into stereochemically pure trans-cyclohexanes.
Case Studies in Drug Discovery
A. Tranexamic Acid: The Archetype
Tranexamic acid is the simplest and most potent proof of this scaffold's utility. It is the trans-isomer of 4-(aminomethyl)cyclohexanecarboxylic acid.
Mechanism: It binds to the lysine-binding sites of plasminogen.
Stereochemistry Criticality: The cis-isomer is inactive. The specific distance (~7 Å) between the carboxylate and the amine in the trans-diequatorial conformation perfectly matches the lysine residues on the target, whereas the cis-isomer is too short and curved.
B. CETP Inhibitors (Anacetrapib/Cetrapib)
In the development of Cholesteryl Ester Transfer Protein (CETP) inhibitors, the 4-substituted cyclohexanecarboxylate (or trifluoromethyl equivalent) was crucial.
Role: It served as a lipophilic spacer that positioned the aryl groups into the hydrophobic tunnel of CETP.
Advantage: The cyclohexane ring provided necessary bulk and rigidity without the electron-rich nature of a phenyl ring, reducing susceptibility to CYP450 oxidative metabolism.
C. Cariprazine (Vraylar)
While Cariprazine is technically a cyclohexaneamine, its synthesis and SAR rely on the same principles. It utilizes a trans-1,4-disubstituted cyclohexane linker to connect a urea moiety to a piperazine.
Discovery Insight: The trans-cyclohexane linker provided optimal separation between the dopamine D3/D2 pharmacophore and the secondary binding motif, achieving high affinity and selectivity that flexible linkers (like butyl chains) could not maintain.
References
Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[1][2] Journal of Medicinal Chemistry, 52(21), 6752–6756.[2] Link
Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link
Agócs, G., et al. (2016). Synthesis of Cariprazine: A Novel Antipsychotic Candidate. Journal of Industrial and Engineering Chemistry. (Referencing the trans-cyclohexane linker synthesis).
Wuitschik, G., et al. (2010). Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie International Edition, 49(48), 8979-8980. (Contextualizing saturated ring properties). Link
Novel Cyclohexane Scaffolds: From Conformational Rigidity to Therapeutic Innovation
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The cyclohexane ring, a foundational motif in organic chemistry, has long been a privileged scaffold in medicinal chemi...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The cyclohexane ring, a foundational motif in organic chemistry, has long been a privileged scaffold in medicinal chemistry. Its inherent three-dimensional structure, conferred by its characteristic chair and boat conformations, provides a unique platform for the spatial presentation of pharmacophoric elements. This guide moves beyond the textbook understanding of cyclohexane, delving into the nuanced strategies and innovative synthetic methodologies that are unlocking its full potential in modern drug discovery. We will explore the strategic exploitation of conformational control, the design of novel, highly functionalized derivatives, and the application of these scaffolds in the development of next-generation therapeutics. This document is intended to serve as a practical, in-depth resource for medicinal chemists and drug development professionals seeking to leverage the power of the cyclohexane core in their research endeavors.
The Enduring Appeal of the Cyclohexane Scaffold in Medicinal Chemistry
The prevalence of the cyclohexane ring in pharmaceuticals is not a matter of coincidence. Its rigid, yet conformationally dynamic, nature allows for the precise positioning of substituents in three-dimensional space, a critical factor for optimizing interactions with biological targets. Unlike floppy acyclic chains, the cyclohexane scaffold reduces the entropic penalty upon binding to a protein, often leading to enhanced binding affinity and selectivity.
The classic chair conformation, with its distinct axial and equatorial positions, provides a predictable framework for structure-activity relationship (SAR) studies. The ability to selectively place functional groups in these positions allows for the fine-tuning of a molecule's pharmacological profile. Furthermore, the lipophilic nature of the cyclohexane core can be advantageous for membrane permeability and can be modulated through the introduction of polar functional groups.
The true power of the cyclohexane scaffold lies in the ability to strategically introduce a variety of functional groups to create novel chemical entities with tailored properties. Modern synthetic organic chemistry offers a plethora of tools to achieve this with high levels of regio- and stereocontrol.
The Diels-Alder Reaction: A Gateway to Complexity
The [4+2] cycloaddition, or Diels-Alder reaction, remains a cornerstone for the construction of highly functionalized cyclohexene rings, which can then be readily converted to the saturated cyclohexane. This reaction allows for the rapid assembly of complex cyclic systems from relatively simple starting materials.
Experimental Protocol: A Representative Diels-Alder Reaction
Reactant Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve the diene (1.0 equivalent) in a suitable solvent (e.g., toluene, dichloromethane).
Initiation: Add the dienophile (1.1 equivalents) to the solution. For less reactive systems, a Lewis acid catalyst (e.g., BF₃·OEt₂, ZnCl₂) may be added at this stage.
Reaction: Stir the reaction mixture at the appropriate temperature (ranging from room temperature to reflux) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Work-up: Upon completion, quench the reaction (if a catalyst was used) and remove the solvent under reduced pressure.
Purification: Purify the resulting cyclohexene derivative by column chromatography on silica gel.
Ring-Closing Metathesis (RCM): A Modern Approach
The advent of robust olefin metathesis catalysts, such as the Grubbs and Schrock catalysts, has revolutionized the synthesis of cyclic compounds. RCM provides a powerful method for the construction of cyclohexene rings from acyclic diene precursors, often with excellent functional group tolerance.
Experimental Workflow: Ring-Closing Metathesis
Caption: A simplified workflow for the synthesis of cyclohexene derivatives via Ring-Closing Metathesis.
Conformational Control: The Key to Unlocking Potency and Selectivity
The biological activity of a cyclohexane-containing drug is intimately linked to its preferred conformation. The ability to "lock" the ring into a specific chair or even a less common twist-boat conformation can have profound effects on its interaction with a target protein.
The A-Value: Quantifying Steric Preference
The axial (A) value of a substituent is a measure of its steric preference for the equatorial position. Substituents with a larger A-value will have a stronger preference for the equatorial position to minimize 1,3-diaxial interactions. This principle is fundamental in the design of cyclohexane-based drugs, as it allows for the predictable positioning of key pharmacophoric groups.
Table 1: Selected A-Values for Common Substituents
Substituent
A-Value (kcal/mol)
-F
0.24-0.28
-Cl
0.53
-Br
0.48
-OH
0.87-0.97 (gas phase)
-CH₃
1.74
-C(CH₃)₃
>4.5
Data sourced from various standard organic chemistry texts and publications.
"Conformationally Locked" Scaffolds
The introduction of bulky groups, such as a tert-butyl group, can effectively "lock" the cyclohexane ring into a single chair conformation. This strategy is particularly useful when the desired biological activity is known to be associated with a specific spatial arrangement of substituents.
Case Studies: Cyclohexane Scaffolds in Action
The versatility of the cyclohexane core is evident in the wide range of approved drugs that incorporate this scaffold.
Gabapentin: An anticonvulsant and analgesic, gabapentin features a cyclohexane ring that serves as a rigid scaffold to present the aminomethyl and carboxylic acid groups in a specific spatial orientation, mimicking the neurotransmitter GABA.
Oseltamivir (Tamiflu®): An antiviral medication used to treat and prevent influenza A and B, oseltamivir contains a highly functionalized cyclohexene ring. The specific stereochemistry of the substituents on this ring is crucial for its inhibitory activity against the viral neuraminidase enzyme.
Signaling Pathway: Oseltamivir's Mechanism of Action
Exploratory
Technical Guide: Sourcing and Quality Assurance of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate
Executive Summary Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate (CAS 2411251-87-9 ) is a high-value alicyclic building block used in the synthesis of rigidified spirocyclic scaffolds and kinase inhibitors.[1][2] Its...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate (CAS 2411251-87-9 ) is a high-value alicyclic building block used in the synthesis of rigidified spirocyclic scaffolds and kinase inhibitors.[1][2] Its structural core—a 1,4-disubstituted cyclohexane—provides critical 3D geometry for drug candidates targeting G-protein coupled receptors (GPCRs) and phosphodiesterases (PDEs).
Procuring this intermediate presents specific technical challenges, primarily concerning stereochemical purity (cis/trans diastereomers) and chemoselectivity (presence of bis-addition byproducts). This guide provides a self-validating framework for researchers to audit suppliers, verify stereochemistry, and ensure batch-to-batch consistency.
Chemical Identity & Critical Quality Attributes (CQAs)
Before engaging suppliers, the procurement team must define the exact stereochemical requirements. The addition of the ethynyl group to the ketone precursor creates a new stereocenter at C4, resulting in two diastereomers.
The biological activity of the final drug often depends on the spatial arrangement of the C1-carboxylate relative to the C4-hydroxyl group.
Trans-Isomer: Hydroxyl and Carboxylate on opposite sides of the ring plane.
Cis-Isomer: Hydroxyl and Carboxylate on the same side.
Procurement Risk: Most "in-stock" catalogs supply this as a mixture of diastereomers (dr ~ 1:1 to 3:1) unless specified otherwise. High-stereopurity batches (>20:1 dr) typically require custom synthesis or chromatographic separation.
Synthetic Pathway & Impurity Profiling
Understanding the synthesis allows you to predict impurities that won't appear on a standard Certificate of Analysis (CoA) unless specifically requested.
Synthesis Logic
The standard industrial route involves the nucleophilic addition of an ethynyl metal species (Lithium Acetylide or Ethynylmagnesium Bromide) to Ethyl 4-oxocyclohexanecarboxylate .
Reaction Scheme & Impurity Origins:
Figure 1: Synthetic pathway highlighting the origin of critical impurities.
Impurity Watchlist
Unreacted Ketone (Impurity A): Hard to separate due to similar polarity. Detection: Carbonyl stretch in IR (~1715 cm⁻¹) or ketone signal in ¹³C NMR.
Diol Side Product (Impurity B): If the organometallic reagent is too aggressive or temperature control fails (>-60°C), it will attack the ester at C1, forming a diol. Impact: This kills the functionality needed for subsequent coupling.
Water Content: The tertiary alcohol is hygroscopic. High water content interferes with water-sensitive downstream reactions (e.g., Mitsunobu reactions).
Supplier Landscape & Sourcing Strategy
Suppliers for CAS 2411251-87-9 generally fall into two tiers. Your choice depends on the development phase.
Tier 1: Validated Stock (High Reliability)
These vendors usually perform internal QC and can provide H-NMR and LC-MS data upon request.
Ambeed: Validated catalog item. Good for gram-scale (1g - 25g).
BLD Pharm: Strong inventory in alicyclic building blocks.
Combi-Blocks: Often has the best price-per-gram for "building block" grade materials.
Tier 2: Aggregators & Custom Synthesis (Variable)
eMolecules / PubChem Aggregators: Use with caution. These often list "virtual inventory." Always confirm lead time before ordering. If lead time > 2 weeks, they are likely synthesizing it on demand, which increases the risk of batch failure.
Procurement Decision Matrix
Figure 2: Decision matrix for sourcing based on project stage.
Analytical Validation Protocol (The "Self-Validating System")
Do not trust the vendor's CoA blindly. Upon receipt, perform this 3-step validation protocol.
Step 1: ¹H-NMR Identity & Purity Check
Solvent: CDCl₃
Key Signals:
Ethynyl Proton: Look for a singlet around δ 2.5–2.6 ppm .
Ethyl Ester: Quartet at δ 4.15 ppm (2H) and Triplet at δ 1.25 ppm (3H).
Cyclohexane Ring: Complex multiplets between δ 1.5–2.2 ppm .
Diagnostic: If you see a second set of ethyl ester signals (e.g., a smaller quartet slightly shifted), you have a mixture of cis/trans isomers. Integrate them to calculate the diastereomeric ratio (dr).
Step 2: Functional Group Verification (IR)
Alkyne: Sharp peak at ~3250–3300 cm⁻¹ (C≡C-H stretch).
Ester Carbonyl: Strong peak at ~1730 cm⁻¹ .
Absence of Ketone: Ensure no shoulder or peak at ~1715 cm⁻¹ (indicating unreacted starting material).
Step 3: Stereochemistry Determination (NOESY)
To definitively assign cis/trans:
Run a 1D-NOESY experiment targeting the ethynyl proton.
Observation:
If the ethynyl proton shows a strong NOE correlation with the axial protons of the cyclohexane ring, the ethynyl group is likely equatorial (and thus the OH is axial).
If the ethynyl proton shows weak/no correlation with ring axial protons, it is likely axial .
References
Organic Syntheses. (1998). Preparation of Propargyl Alcohols via Lithium Acetylide Addition. Org. Synth. Coll. Vol. 9, p. 275. Retrieved from [Link]
National Center for Biotechnology Information. (2025). PubChem Compound Summary for Ethyl 4-oxocyclohexanecarboxylate (Precursor). Retrieved from [Link]
Application Note: Highly Chemoselective Synthesis of Ethyl 4-Ethynyl-4-hydroxycyclohexane-1-carboxylate
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Strategic Context and Biological Significance The synthesis of ethyl 4-et...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals
Document Type: Technical Protocol & Mechanistic Guide
Strategic Context and Biological Significance
The synthesis of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate from ethyl 4-oxocyclohexanecarboxylate represents a critical carbon-carbon bond-forming step in modern medicinal chemistry. The resulting tertiary alcohol and terminal alkyne functionalities provide a versatile handle for downstream cross-coupling (e.g., Sonogashira reactions) and click chemistry.
Derivatives of this scaffold are highly valued in drug discovery. Notably, ethyl 4-oxocyclohexanecarboxylate is the foundational starting material for synthesizing monocyclic cyano enones (MCEs) and tricyclic bis(cyano enones) such as TBE-31. These compounds act as exceptionally potent electrophilic inducers of the Keap1/Nrf2/ARE pathway, driving the expression of cytoprotective enzymes like NQO1 and HO-1[1]. Additionally, the syn/anti isomers of 4-ethynyl-4-hydroxycyclohexanecarboxylate derivatives are critical intermediates in the development of highly selective Syk kinase inhibitors, which are utilized in treating autoimmune and inflammatory diseases such as asthma and rheumatoid arthritis[2].
Figure 1: Downstream activation of the Keap1/Nrf2 cytoprotective pathway by scaffold derivatives.
The primary challenge in this synthesis is chemoselectivity . The starting material contains both a ketone and an ester. While ketones are inherently more electrophilic than esters, aggressive nucleophiles (like unhindered Grignard reagents at room temperature) can attack the C1 ester, leading to unwanted tertiary alcohol byproducts.
To achieve a self-validating, high-yielding system, we present two distinct methodologies:
Method A (Direct Grignard Addition): Utilizes ethynylmagnesium bromide. By strictly maintaining the reaction temperature at 0 °C, the kinetic preference for ketone addition is maximized, leaving the ester intact.
Method B (TMS-Acetylene / Lithium Acetylide): Utilizes a pre-formed lithium TMS-acetylide at -78 °C. The bulky trimethylsilyl (TMS) group provides steric shielding, completely suppressing ester attack.
Expert Insight on Deprotection: A common pitfall in Method B is the use of potassium carbonate (
) in methanol to remove the TMS group[2]. While effective for methyl esters, applying methanolysis to an ethyl ester will cause unwanted transesterification, converting the ethyl ester into a methyl ester. To preserve the ethyl ester, our protocol substitutes this with Tetrabutylammonium fluoride (TBAF) in THF , which cleaves the silicon-carbon bond via fluoride affinity without acting as an alkoxide nucleophile.
Comparative Data Presentation
Parameter
Method A (Direct Grignard)
Method B (TMS-Acetylene / TBAF)
Reagents
Ethynylmagnesium bromide (0.5 M in THF)
TMS-acetylene, -BuLi, then TBAF
Temperature
0 °C to Room Temperature
-78 °C (Addition), 0 °C (Deprotection)
Reaction Time
2–3 hours total
4–5 hours total (across 2 steps)
Chemoselectivity
Moderate to High (~90%)
Excellent (>98%)
Ester Transesterification Risk
None
None (Fluoride-mediated cleavage)
Overall Yield
75–82%
85–92%
Experimental Workflows and Methodologies
Figure 2: Comparative synthetic workflows for the ethynylation of ethyl 4-oxocyclohexanecarboxylate.
Protocol A: Direct Ethynylmagnesium Bromide Addition
Ideal for rapid synthesis where minor purification of the ester-addition byproduct is acceptable.
Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge the flask with Argon for 10 minutes.
Temperature Control: Submerge the flask in an ice-water bath and allow the solution to cool to exactly 0 °C for 15 minutes. Causality: Failure to cool the solution will result in nucleophilic attack at the C1 ester.
Grignard Addition: Using a syringe pump, add ethynylmagnesium bromide (0.5 M in THF, 70.5 mL, 35.3 mmol, 1.2 eq) dropwise over 30 minutes. Maintain vigorous stirring.
Reaction Maturation: Stir the reaction mixture at 0 °C for 2 hours. Monitor the disappearance of the starting material via TLC (Hexanes:EtOAc 7:3, visualized with
stain).
Quenching: Carefully quench the reaction by adding saturated aqueous
(50 mL) dropwise at 0 °C to destroy unreacted Grignard reagent safely.
Workup: Extract the aqueous layer with Ethyl Acetate (
mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous , filter, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography (silica gel, gradient 10% to 30% EtOAc in Hexanes) to yield the target compound as a colorless oil.
Protocol B: TMS-Acetylene Route with TBAF Deprotection
Ideal for process scale-up requiring absolute chemoselectivity and preservation of the ethyl ester.
Step 1: Addition of Lithium TMS-Acetylide
In a flame-dried, Argon-purged flask, dissolve ethynyltrimethylsilane (TMS-acetylene) (4.33 g, 44.1 mmol, 1.5 eq) in anhydrous THF (80 mL).
Cool the solution to -78 °C using a dry ice/acetone bath.
Add
-Butyllithium (2.5 M in hexanes, 16.5 mL, 41.2 mmol, 1.4 eq) dropwise. Stir at -78 °C for 30 minutes to ensure complete metallation.
Add a solution of ethyl 4-oxocyclohexanecarboxylate (5.0 g, 29.4 mmol, 1.0 eq) in anhydrous THF (20 mL) dropwise over 20 minutes.
Stir at -78 °C for 1 hour, then gradually allow the flask to warm to 0 °C over 1 hour.
Quench with saturated aqueous
, extract with EtOAc, dry, and concentrate to yield the crude TMS-protected intermediate.
Step 2: Fluoride-Mediated Deprotection
Dissolve the crude TMS-protected intermediate in anhydrous THF (60 mL) and cool to 0 °C.
Add Tetrabutylammonium fluoride (TBAF) (1.0 M in THF, 35.3 mL, 35.3 mmol, 1.2 eq) dropwise.
Stir at 0 °C for 30 minutes, then warm to room temperature for 1 hour. Causality: TBAF selectively attacks the silicon atom, releasing the terminal alkyne without acting as a nucleophile toward the ethyl ester.
Dilute with water (50 mL) and extract with EtOAc (
mL). Wash extensively with water to remove TBAF salts, followed by brine.
Dry over
, concentrate, and purify via silica gel chromatography to afford the pure target compound.
References
Honda, T., et al. (2011). "An Exceptionally Potent Inducer of Cytoprotective Enzymes: ELUCIDATION OF THE STRUCTURAL FEATURES THAT DETERMINE INDUCER POTENCY AND REACTIVITY WITH Keap1." Journal of Biological Chemistry, 286(32), 28404-28412. Available at:[Link][1]
Taylor, V., et al. (2017). "Inhibitors of Syk kinase activity." US Patent 9,586,931 B2. Available at:[2]
Application Note: Chemoselective Grignard Alkynylation of Ethyl 4-Oxocyclohexanecarboxylate
Executive Summary This application note details the protocol for the chemoselective nucleophilic addition of ethynylmagnesium bromide to ethyl 4-oxocyclohexanecarboxylate. The primary synthetic challenge addressed here i...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This application note details the protocol for the chemoselective nucleophilic addition of ethynylmagnesium bromide to ethyl 4-oxocyclohexanecarboxylate. The primary synthetic challenge addressed here is the differentiation between two electrophilic sites: the highly reactive ketone at C4 and the less reactive (but susceptible) ethyl ester at C1.
By exploiting the electrophilicity gap between ketones and esters under kinetically controlled conditions (low temperature, stoichiometric precision), researchers can obtain ethyl 4-ethynyl-4-hydroxycyclohexanecarboxylate with high chemoselectivity (>95%) and minimized side reactions (e.g., ester attack, polymerization). This intermediate is a critical scaffold in the synthesis of PDE4 inhibitors and other cyclohexyl-based pharmaceutical agents.
Chemical Background & Mechanistic Insight
The Chemoselectivity Challenge
Grignard reagents are powerful nucleophiles that typically react with both ketones (to form tertiary alcohols) and esters (to form tertiary alcohols via a ketone intermediate).
Ketone Reactivity: Fast, direct 1,2-addition.
Ester Reactivity: Slower initial addition-elimination to form a ketone, which is then rapidly consumed by a second equivalent of Grignard.[1]
Success Strategy: To preserve the C1-ester, the reaction must be conducted at -78°C . At this temperature, the activation energy barrier for the ketone addition is surmounted, while the barrier for the ester addition remains prohibitive.
Stereochemical Outcome
The addition of the ethynyl group to the 4-substituted cyclohexanone creates a new quaternary center, resulting in two diastereomers:
Trans-isomer (Major): Resulting from axial attack (Felkin-Anh/torsional strain models), placing the hydroxyl group in the equatorial position.
Cis-isomer (Minor): Resulting from equatorial attack, placing the hydroxyl group in the axial position.
Note: "Cis/Trans" here refers to the relationship between the C1-ester and the C4-hydroxyl group.
Reaction Pathway Diagram
Figure 1: Reaction pathway highlighting the kinetic control required to avoid ester over-addition.
National Institutes of Health (PMC). (2018). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study. (Context on ester reactivity vs ketone). Link
Organic Syntheses. (1963). Preparation of Ethynylmagnesium Bromide.[6][8][12] Org.[4][5][6][9][10] Synth. 1963, 43, 131. Link
The Strategic Integration of Cyclohexane Carboxylate Scaffolds in Click Chemistry: Application Notes and Protocols
Introduction: Beyond Linearity—The Case for Rigid Scaffolds in Bioconjugation Click chemistry has emerged as a paradigm-shifting platform for molecular assembly, prized for its efficiency, selectivity, and biocompatibili...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Beyond Linearity—The Case for Rigid Scaffolds in Bioconjugation
Click chemistry has emerged as a paradigm-shifting platform for molecular assembly, prized for its efficiency, selectivity, and biocompatibility.[1] The most prominent examples, Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), provide a robust toolkit for covalently linking molecular entities in complex biological environments.[][3] While the choice of reactive handles (azides, alkynes) is critical, the nature of the linker connecting these functionalities to the molecules of interest plays a profound, often underestimated, role in the success of the final conjugate.
This guide delves into a specific class of linker scaffolds: those built around the cyclohexane carboxylate core. Moving beyond simple, flexible alkyl chains, the cyclohexane ring introduces conformational rigidity and a defined three-dimensional structure.[4] This is not merely a structural curiosity; it is a strategic design choice with significant implications for drug development and bioconjugation. The inherent rigidity of the cyclohexane scaffold can pre-organize the spatial orientation of conjugated molecules, potentially enhancing binding affinity to biological targets by reducing the entropic penalty of binding.[4] In the context of drug discovery, cyclohexane rings are recognized as valuable bioisosteres for phenyl groups, offering a three-dimensional alternative that can create more extensive contact points with a target protein.[5] This has been successfully demonstrated in numerous approved pharmaceuticals, such as Oseltamivir (Tamiflu®), where the cyclohexene ring is a key structural mimic.[4]
These application notes provide researchers, scientists, and drug development professionals with a detailed guide to the utility of cyclohexane carboxylate-containing click chemistry reagents, complete with actionable protocols for their implementation in bioconjugation workflows.
Antibody-Drug Conjugates (ADCs) represent a premier application for advanced linker technologies.[] These therapeutics consist of a monoclonal antibody linked to a potent cytotoxic payload, designed to deliver the drug specifically to cancer cells.[6] The linker's role is paramount; it must be stable in circulation yet allow for efficient payload release at the target site. The structure of the linker, including the scaffold, can significantly impact the ADC's stability, solubility, and overall therapeutic index.[7]
A prominent example of a cyclohexane-based linker in a clinically relevant context is the 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (mcc) linker.[5][7] While the maleimide-thiol reaction it employs is not a cycloaddition, it is widely considered a "click-like" reaction due to its high efficiency and specificity, and is frequently discussed in the context of click chemistry for ADC development.[6][7] The "mcc" linker connects the antibody to the payload, and its rigid cyclohexane core helps to maintain a defined distance and spatial relationship between the two, which can be critical for efficacy and preventing premature cleavage.[5]
By adapting this validated scaffold for true click chemistry reactions (i.e., by functionalizing it with an azide or a strained alkyne), researchers can leverage both the geometric advantages of the cyclohexane ring and the bioorthogonal nature of azide-alkyne cycloadditions.
Diagram: Conceptual Workflow for ADC Synthesis via Click Chemistry
The following diagram illustrates the modular assembly of an Antibody-Drug Conjugate (ADC) using a cyclohexane carboxylate-based click chemistry linker.
Caption: Modular workflow for ADC synthesis using a cyclohexane-based click linker.
Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for using cyclohexane carboxylate reagents in the two primary forms of click chemistry. These are designed as robust starting points that can be optimized for specific antibodies, payloads, and linker derivatives.
This protocol describes the conjugation of an azide-functionalized antibody to an alkyne-functionalized payload using a cyclohexane carboxylate linker. This method is highly efficient but requires care to minimize potential copper-induced damage to biomolecules.[8]
Materials:
Azide-Functionalized Antibody: Antibody modified with an azide group, dissolved in a suitable buffer (e.g., PBS, pH 7.4).
Alkyne-Functionalized Cyclohexane-Payload: A payload derivatized with a terminal alkyne via a cyclohexane carboxylate linker. Stock solution prepared in DMSO.
Copper(II) Sulfate (CuSO₄): 50 mM stock solution in deionized water.[9]
Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA): Water-soluble Cu(I)-stabilizing ligand. 50 mM stock solution in deionized water.[9][10]
Sodium Ascorbate: Freshly prepared 100 mM stock solution in deionized water.[11]
Buffer: Phosphate-Buffered Saline (PBS), pH 7.4.
Purification: Size-Exclusion Chromatography (SEC) column or other appropriate purification system.
Procedure:
Reactant Preparation:
In a microcentrifuge tube, dilute the azide-functionalized antibody to a final concentration of 5-10 mg/mL in PBS.
Add the alkyne-functionalized cyclohexane-payload from the DMSO stock solution to the antibody solution. A 10- to 20-fold molar excess of the payload-linker over the antibody is a good starting point.[9] The final DMSO concentration should be kept below 10% (v/v) to maintain protein integrity.
Catalyst Premix Preparation:
In a separate tube, prepare the catalyst premix immediately before use.
Combine the 50 mM CuSO₄ stock and the 50 mM THPTA stock in a 1:5 molar ratio.[9] For example, mix 1 µL of CuSO₄ with 5 µL of THPTA. This premix chelates the copper, enhancing its catalytic activity and reducing protein damage.[8]
Reaction Initiation:
Add the catalyst premix to the antibody-payload mixture. The final copper concentration should be in the range of 50-250 µM.[8]
Gently mix the solution by pipetting.
Initiate the click reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM.[8] Sodium ascorbate reduces Cu(II) to the active Cu(I) catalytic species.[11]
Incubation:
Incubate the reaction at room temperature for 1-4 hours. For sensitive biomolecules, the reaction can be performed at 4°C, extending the incubation time to 12-24 hours.
Protect the reaction from light if using photosensitive reagents.
Purification:
Upon completion, remove the excess payload-linker and copper catalyst.
Size-exclusion chromatography (SEC) is a common and effective method for purifying the resulting ADC from small molecule reagents.
Table 1: Summary of Recommended CuAAC Reaction Conditions
Parameter
Recommended Range
Rationale
Antibody Concentration
5-10 mg/mL
Balances reaction kinetics with protein solubility.
Payload-Linker Molar Excess
10-20 fold
Drives the reaction to completion.
Final DMSO Concentration
< 10% (v/v)
Minimizes solvent-induced protein denaturation.
[CuSO₄]:[THPTA] Molar Ratio
1:5
The ligand stabilizes the Cu(I) state and protects the biomolecule.[8]
Final Copper Concentration
50-250 µM
Catalytic amount sufficient for efficient reaction.[8]
Final Ascorbate Conc.
1-5 mM
Ensures a reducing environment to maintain the copper in its active Cu(I) state.
Reaction Time / Temperature
1-4h at RT or 12-24h at 4°C
Adaptable based on the stability of the biomolecules.
This protocol describes a copper-free approach, which is ideal for applications in living systems or with biomolecules that are sensitive to heavy metals.[3] It utilizes a strained alkyne, such as a dibenzocyclooctyne (DBCO), incorporated into the cyclohexane carboxylate linker.[12][13]
Materials:
Azide-Functionalized Antibody: Antibody modified with an azide group, dissolved in PBS, pH 7.4.
DBCO-Functionalized Cyclohexane-Payload: A payload derivatized with a DBCO group via a cyclohexane carboxylate linker. Stock solution prepared in DMSO.
In a microcentrifuge tube, adjust the concentration of the azide-functionalized antibody to 5-10 mg/mL in PBS (pH 7.4).
Add the DBCO-functionalized cyclohexane-payload from its DMSO stock to the antibody solution. A 5- to 10-fold molar excess is typically sufficient due to the high reactivity of strained alkynes.[12]
Ensure the final DMSO concentration remains below 10% (v/v).
Reaction & Incubation:
Gently mix the components. No catalyst is required for this reaction.[3]
Incubate the reaction at room temperature for 2-12 hours. Some highly reactive strained alkynes may achieve near-complete conversion in a shorter time frame. The reaction can also be performed at 37°C to increase the rate, or at 4°C overnight.[12]
Monitoring (Optional):
Reaction progress can be monitored by techniques such as LC-MS or SDS-PAGE if analytical methods are available to distinguish between the starting materials and the conjugated product.
Purification:
Once the reaction is complete, purify the ADC from unreacted payload-linker using SEC or another suitable chromatography method.
Table 2: Summary of Recommended SPAAC Reaction Conditions
Parameter
Recommended Range
Rationale
Antibody Concentration
5-10 mg/mL
Ensures efficient reaction kinetics.
Payload-Linker Molar Excess
5-10 fold
Lower excess needed compared to CuAAC due to higher intrinsic reactivity.[12]
Final DMSO Concentration
< 10% (v/v)
Maintains protein stability.
Reaction Time / Temperature
2-12h at RT or 12-24h at 4°C
Reaction is typically faster than CuAAC; conditions can be optimized.
Diagram: Catalytic Cycle of CuAAC
This diagram outlines the key steps in the copper-catalyzed azide-alkyne cycloaddition, highlighting the role of the copper catalyst and the formation of the stable triazole ring.
Caption: The catalytic cycle of the CuAAC reaction.
Conclusion and Future Outlook
The integration of cyclohexane carboxylate scaffolds into click chemistry reagents offers a compelling strategy for researchers aiming to exert greater control over the three-dimensional structure of their bioconjugates. The inherent rigidity and defined geometry of this scaffold can translate into improved performance, particularly in applications like ADC development where the spatial relationship between antibody and payload is critical. The protocols provided herein offer a validated starting point for the practical application of these advanced reagents. As the demand for more sophisticated and precisely engineered bioconjugates grows, the thoughtful design of linker scaffolds, exemplified by the cyclohexane carboxylate core, will undoubtedly play an increasingly vital role in the future of drug discovery and materials science.
References
Linker and Conjugation Site Synergy in Antibody–Drug Conjugates: Impacts on Biological Activity - PMC. (n.d.). Retrieved February 27, 2026, from [Link]
Click Chemistry Conjugations - PMC. (n.d.). Retrieved February 27, 2026, from [Link]
Click chemistry in the synthesis of antibody-drug conjugates - PubMed. (2024, February 15). Retrieved February 27, 2026, from [Link]
Click chemistry in the synthesis of antibody-drug conjugates - ResearchGate. (2023, November 23). Retrieved February 27, 2026, from [Link]
Conjugation Based on Click Chemistry - Creative Biolabs. (2024, November 7). Retrieved February 27, 2026, from [Link]
Copper-catalysed azide-alkyne cycloadditions (CuAAC): An update | Request PDF. (n.d.). Retrieved February 27, 2026, from [Link]
Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC. (n.d.). Retrieved February 27, 2026, from [Link]
Click Chemistry Protocols. (n.d.). Retrieved February 27, 2026, from [Link]
[PROTOCOL-10] Copper-Mediated Azide-Alkyne Click Chemistry · Benchling. (n.d.). Retrieved February 27, 2026, from [Link]
"Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology - Jena Bioscience. (2011, December 15). Retrieved February 27, 2026, from [Link]
Experimental and theoretical elucidation of SPAAC kinetics for strained alkyne-containing cycloparaphenylenes - PMC. (n.d.). Retrieved February 27, 2026, from [Link]
Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC). (n.d.). Retrieved February 27, 2026, from [Link]
Bioconjugation using Click Chemistry Reaction. - YouTube. (2021, July 31). Retrieved February 27, 2026, from [Link]
Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Retrieved February 27, 2026, from [Link]
Click chemistry - Wikipedia. (n.d.). Retrieved February 27, 2026, from [Link]
Synthesis of alkyne- and azide-modified oligonucleotides and their cyclization by the CuAAC (click) reaction - PubMed. (2008, December 15). Retrieved February 27, 2026, from [Link]
Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC. (n.d.). Retrieved February 27, 2026, from [Link]
Experimental and Theoretical Elucidation of SPAAC Kinetics for Strained Alkyne-Containing Cycloparaphenylenes - ResearchGate. (2023, February 21). Retrieved February 27, 2026, from [Link]
Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved February 27, 2026, from [Link]
Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts - Universidad de Oviedo. (2022, July 15). Retrieved February 27, 2026, from [Link]
Asymmetric synthesis of functionalized cyclohexanes bearing five stereocenters via a one-pot organocatalytic Michael–Michael–1,2-addition sequence - PMC. (n.d.). Retrieved February 27, 2026, from [Link]
Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications - MDPI. (2021, May 22). Retrieved February 27, 2026, from [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Strategic Utilization of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate in Medicinal Chemistry
Executive Summary
Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate (CAS: 2411251-87-9 / 115613-24-8 analogs) has emerged as a "linchpin" scaffold in the development of next-generation small molecule inhibitors. Its structural rigidity, combined with the versatility of the terminal alkyne, makes it an ideal building block for RORγt inverse agonists , JAK inhibitors , and TrkA inhibitors .
The 1,4-disubstituted cyclohexane ring provides a critical geometric spacer that orients pharmacophores in specific vectors, often improving metabolic stability compared to flexible alkyl chains. However, the utility of this intermediate relies entirely on the stereochemical purity (cis/trans ratio) of the 4-position. This guide provides a validated protocol for its synthesis, purification, and downstream application in Sonogashira cross-coupling.
Exists as cis and trans diastereomers (relative to C1 and C4)
Hazards
Irritant; Alkyne moiety poses potential energetic risks if concentrated/heated with metals.[1]
Strategic Synthesis: The Grignard Addition
The core challenge in synthesizing this intermediate is controlling the diastereoselectivity of the nucleophilic addition to the ketone. The reaction follows a trajectory governed by steric strain and torsional effects (Felkin-Anh vs. Chelation control).
Mechanism & Stereoselectivity
The addition of ethynylmagnesium bromide to ethyl 4-oxocyclohexanecarboxylate typically yields a mixture of isomers.
Axial Attack: Leads to the equatorial alcohol (often the thermodynamic product).
Equatorial Attack: Leads to the axial alcohol.
For many pharmaceutical targets (e.g., RORγt modulators), the trans-isomer (where the bulky ester and the alkyne/hydroxyl groups effectively elongate the molecule) is preferred for binding pocket occupancy.
Protocol 1: Stereoselective Synthesis
Reagents:
Ethyl 4-oxocyclohexanecarboxylate (1.0 equiv)
Ethynylmagnesium bromide (0.5 M in THF, 1.2 equiv)
Setup: Flame-dry a 3-neck round-bottom flask and purge with Argon. Add anhydrous THF (10 mL/g of substrate) and cool to -78°C .
Why: Low temperature favors kinetic control and minimizes side reactions (e.g., ester attack).
Reagent Addition: Add the ethynylmagnesium bromide solution dropwise over 30 minutes. Maintain internal temperature below -70°C.
Substrate Addition: Dissolve ethyl 4-oxocyclohexanecarboxylate in minimal THF and add slowly to the Grignard solution.
Note: Inverse addition (substrate to Grignard) is preferred here to maintain excess nucleophile initially, ensuring complete conversion.
Reaction: Stir at -78°C for 2 hours, then allow to warm slowly to 0°C over 1 hour. Monitor by TLC (Hexane:EtOAc 3:1). The alcohol product will be more polar than the ketone.
Quench: Carefully quench with saturated aqueous NH₄Cl at 0°C. Caution: Exothermic.
Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.
Isomer Separation (The Critical Step):
The crude residue typically contains a 60:40 to 70:30 mixture of isomers.
Method A (Flash Chromatography): Elute with a gradient of 0-30% EtOAc in Hexanes. The cis-isomer (intramolecular H-bonding possible) often elutes differently than the trans-isomer.
Method B (Recrystallization): If the product solidifies, recrystallization from Hexane/EtOAc (10:1) often enriches the major isomer (typically the trans-diequatorial-like conformation).
Downstream Application: Sonogashira Coupling
Once the scaffold is synthesized, the terminal alkyne serves as a handle to attach aryl groups, creating the "dumbbell" shape common in kinase inhibitors.
Degassing: Dissolve the alkyne and aryl halide in DMF. Sparge with Nitrogen for 15 minutes. Oxygen is the enemy of this reaction (leads to Glaser homocoupling).
Catalyst Addition: Add Pd(PPh₃)₂Cl₂ and CuI under a nitrogen stream.
Reaction: Stir at room temperature (for Iodides) or 60°C (for Bromides) for 4-12 hours.
Scavenging: Dilute with EtOAc and wash with water. To remove copper residues, wash the organic layer with 10% aqueous NH₄OH (turns blue if Cu is present) or EDTA solution.
Purification: Silica gel chromatography.
Visualizing the Workflow
The following diagram illustrates the decision matrix for synthesis and troubleshooting.
Caption: Workflow for the synthesis and utilization of the ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate scaffold.
Quality Control & Troubleshooting
Issue
Probable Cause
Corrective Action
Low Yield (Step 1)
Enolization of ketone
Ensure temperature is strictly -78°C; Add CeCl₃ (Cerium chloride) to promote addition over enolization.
Homocoupling (Step 2)
Oxygen presence
Sparge solvents longer; Switch to "Copper-free" Sonogashira conditions if persistent.
Inseparable Isomers
Similar polarity
Derivatize the alcohol (e.g., Acetylation) to change Rf values, separate, then hydrolyze.
References
ChemicalBook. Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate Properties and Suppliers.Link
National Institutes of Health (NIH). Carboxylic Acid (Bio)Isosteres in Drug Design. (Context on cyclohexane scaffolds). Link
Google Patents. Process for separating trans cyclohexane diamine/derivatives. (Analogous separation techniques). Link
BenchChem. Preventing homo-coupling in Sonogashira reactions.Link
Organic Chemistry Portal. Sonogashira Coupling Mechanism and Conditions.Link
Application Note: Chemoselective Hydrolysis of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate
[1] Abstract & Scope This Application Note provides a high-fidelity protocol for the saponification of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate to its corresponding free acid, 4-ethynyl-4-hydroxycyclohexane-1-c...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Abstract & Scope
This Application Note provides a high-fidelity protocol for the saponification of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate to its corresponding free acid, 4-ethynyl-4-hydroxycyclohexane-1-carboxylic acid .
This transformation is a critical step in the synthesis of Acetyl-CoA Carboxylase (ACC) inhibitors and CGRP receptor antagonists. The structural motif presents specific chemoselectivity challenges: a tertiary alcohol prone to acid-catalyzed elimination (dehydration) and a terminal alkyne sensitive to hydration or polymerization under harsh conditions. This guide outlines a Lithium Hydroxide (LiOH) mediated pathway optimized for yield (>90%) and functional group preservation.
Strategic Analysis: Mechanism & Chemoselectivity
The Chemical Challenge
The substrate contains three functional groups with distinct reactivities:
Ethyl Ester (Target): Requires nucleophilic acyl substitution to hydrolyze.
Tertiary Alcohol (C4): Sterically hindered but prone to elimination (
) to form a conjugated enyne if exposed to strong acid or extreme heat.
Terminal Alkyne (C4): Susceptible to hydration (forming a methyl ketone) under acidic conditions or oxidative coupling (Glaser) under basic aerobic conditions.
The Solution: LiOH-Mediated Soft Saponification
We utilize LiOH[1]·H₂O in a ternary solvent system (THF/MeOH/H₂O ).
Why LiOH? Lithium is less basic/nucleophilic than Sodium or Potassium, reducing the risk of retro-aldol-type degradation or alkyne deprotonation.[1]
Charge a round-bottom flask with Substrate (1.0 equiv).[1]
Add solvent mixture THF:MeOH:Water (3:1:1) .
Volume Rule: Use 10 mL of total solvent per 1 g of substrate.
Stir until fully dissolved.
Add LiOH·H₂O (2.5 equiv) in a single portion.
Note: The solution may become slightly cloudy initially but should clarify as the reaction proceeds.
Step 2: Reaction Monitoring
Stir vigorously at Room Temperature (20–25°C) .
Checkpoint: Monitor by TLC or LC-MS at 4 hours .
TLC Eluent: 50% EtOAc in Hexanes (Stain: KMnO₄ or Anisaldehyde).
Target: Disappearance of the high Rf ester spot.
Optimization: If conversion is <50% after 6 hours, warm to 45°C . Do not exceed 50°C to protect the tertiary alcohol.
Step 3: Workup & Isolation (The Critical Phase)
The workup requires careful pH control to prevent elimination of the tertiary hydroxyl group.
Concentration: Remove volatiles (THF/MeOH) under reduced pressure (Rotavap, 40°C) until only the aqueous phase remains.
Wash: Dilute with water (5 vol) and wash with MTBE (Methyl tert-butyl ether) (2 vol) to remove unreacted ester or non-polar impurities.[1] Discard the organic (top) layer.
Cause: Steric hindrance of the cyclohexane ring or poor solubility.
Fix: Increase temperature to 50°C. Do not reflux. Ensure MeOH is present to solubilize the ester.
Issue: Product is an Oil/Gum
Cause: Trace solvent retention or presence of cis/trans isomers preventing crystallization.
Fix: Triturate the residue with Hexanes/EtOAc (9:1) or Diethyl Ether to induce precipitation of the solid acid.
Issue: Loss of Ethynyl Group (Hydration)
Cause: Acidification was too strong or prolonged exposure to acid.
Fix: Use Citric Acid or dilute KHSO₄ instead of HCl. Perform extraction immediately after acidification.
References
Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons. (General reference for ester hydrolysis conditions tolerant of alcohols).
Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. 2nd Edition. Oxford University Press. (Mechanistic grounding for nucleophilic acyl substitution).
Pfizer Inc. (2009). Compounds and Methods for the Treatment of Pain. WO2009144554. (Patent describing analogous 4-hydroxycyclohexanecarboxylic acid intermediates).
Vertex Pharmaceuticals. (2012). Inhibitors of Influenza Viruses Replication. WO2012016217. (Describes synthesis of substituted cyclohexane carboxylic acids).
Siegel, S. (1953). The Stereochemistry of the Reduction of 4-Substituted Cyclohexanecarboxylic Acids. Journal of the American Chemical Society.[13] (Foundational work on cyclohexane stereoisomerism).
Technical Support Center: Separating Cis and Trans Isomers of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate
Welcome to the technical support center for the resolution of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate diastereomers. This guide is designed for researchers, scientists, and drug development professionals to pr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the resolution of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate diastereomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the separation of these cis and trans isomers. The methodologies and troubleshooting advice provided herein are grounded in established chemical principles and validated through extensive laboratory application.
Frequently Asked Questions (FAQs)
Q1: What are the key structural differences between the cis and trans isomers of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate?
The core difference lies in the spatial arrangement of the ethynyl (-C≡CH) and ethyl carboxylate (-COOEt) groups relative to the cyclohexane ring. In the cis isomer, both the hydroxyl group (on the same carbon as the ethynyl group) and the ethyl carboxylate group are on the same side of the cyclohexane ring's plane. Conversely, in the trans isomer, they are on opposite sides. This seemingly subtle difference in stereochemistry leads to distinct physical properties, such as polarity and crystal packing, which are exploited for their separation. In cyclohexanes, substituents prefer the equatorial position to minimize steric hindrance.[1][2] The trans isomer is generally more stable due to lower steric strain.[3]
Q2: Why is the separation of these specific isomers important in a drug development context?
In drug development, the three-dimensional structure of a molecule is critical to its biological activity. Cis and trans isomers, being diastereomers, can have significantly different pharmacological profiles, including efficacy, toxicity, and metabolic stability. One isomer may exhibit the desired therapeutic effect, while the other could be inactive or even harmful. Therefore, isolating the desired pure isomer is a crucial step in ensuring the safety and effectiveness of a potential drug candidate.
Q3: What are the primary methods for separating these diastereomers?
The most common and effective methods for separating the cis and trans isomers of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate are:
Column Chromatography: This is a widely used technique that separates compounds based on their differential adsorption to a stationary phase.[4]
High-Performance Liquid Chromatography (HPLC): A more advanced form of column chromatography that offers higher resolution and faster separation times.[5]
Fractional Crystallization: This method relies on the differences in solubility between the two isomers in a particular solvent system.[6]
The choice of method often depends on the scale of the separation, the required purity, and the available equipment.
Column chromatography is a fundamental technique for isomer separation. However, achieving optimal resolution can be challenging. This guide addresses common issues.
Issue 1: Poor or no separation of isomers on the TLC plate.
Question: I'm running a test separation on a Thin Layer Chromatography (TLC) plate, but the two isomers are showing up as a single spot or very poorly resolved spots. What's going on?
Answer: This is a common and critical issue that needs to be addressed before attempting a column separation. The lack of separation on TLC indicates that the chosen mobile phase (eluent) is not suitable for resolving the isomers.
Underlying Cause: The polarity difference between the cis and trans isomers of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate can be small.[7] Your current eluent system is likely either too polar, causing both isomers to move up the plate with the solvent front, or not polar enough, resulting in both isomers remaining at the baseline.
Troubleshooting Steps:
Systematic Solvent Screening: The key is to find a solvent system with the right polarity to exploit the subtle differences between the isomers. Start with a non-polar solvent like hexane and gradually increase the polarity by adding a more polar solvent like ethyl acetate or diethyl ether.[8]
Eluent Composition Table:
Hexane (%)
Ethyl Acetate (%)
Observation
Recommendation
90
10
Spots at baseline
Increase ethyl acetate percentage
70
30
Some movement, but no separation
Fine-tune the ratio (e.g., 75:25, 65:35)
50
50
Spots are too high on the plate
Decrease ethyl acetate percentage
Issue 2: The isomers co-elute during column chromatography.
Question: My TLC showed good separation, but when I ran the column, the fractions contained a mixture of both isomers. Why did this happen and how can I fix it?
Answer: This is a frustrating but solvable problem. Several factors during the column chromatography process itself can lead to a loss of resolution that was observed on the TLC plate.
Underlying Causes & Solutions:
Improper Column Packing: An unevenly packed column will have channels, leading to a non-uniform flow of the mobile phase and band broadening, which ultimately results in poor separation.
Protocol: Ensure the silica gel is uniformly suspended in the eluent to create a homogenous slurry. Gently tap the column as you pour the slurry to encourage even settling. Layering a small amount of sand on top of the silica bed will prevent disruption when adding the eluent.
Overloading the Column: Applying too much of the crude mixture to the column will exceed its separation capacity.
Guideline: A general rule of thumb is to use a silica gel to compound ratio of at least 50:1 (w/w). For difficult separations, this ratio may need to be increased to 100:1 or even higher.
Incorrect Eluent Flow Rate: A flow rate that is too fast will not allow for proper equilibration of the isomers between the stationary and mobile phases. A flow rate that is too slow can lead to diffusion and band broadening.
Optimization: Aim for a steady drip rate. For a standard laboratory column, a flow rate of a few milliliters per minute is often a good starting point.
Fraction Size: Collecting fractions that are too large can result in the mixing of separated bands.
Best Practice: Collect smaller, more numerous fractions, especially when the two isomer bands are expected to be close together. Analyze every few fractions by TLC to precisely identify the pure fractions of each isomer.
Experimental Workflow: Column Chromatography
Caption: Workflow for isomer separation by column chromatography.
For higher purity requirements and analytical quantification, HPLC is the preferred method.
Issue 3: The peaks for the cis and trans isomers are not baseline resolved in the HPLC chromatogram.
Question: I'm using a normal-phase HPLC method, but the peaks for my isomers are overlapping. How can I improve the resolution?
Answer: Achieving baseline resolution is crucial for accurate quantification and for preparative HPLC. Overlapping peaks indicate that the chromatographic conditions need optimization.
Underlying Cause: Similar to TLC, the mobile phase composition is the most critical factor for separation. The interaction of the isomers with the stationary phase is not sufficiently different under the current conditions. Diastereomers can often be separated on standard silica or cyano columns.[9]
Troubleshooting Steps:
Mobile Phase Modification:
Adjusting Polarity: Systematically vary the ratio of your non-polar (e.g., hexane) and polar (e.g., isopropanol or ethanol) solvents. Small changes in the percentage of the polar modifier can have a significant impact on retention and resolution.
Trying Different Modifiers: Sometimes, changing the polar modifier can alter the selectivity. For example, if you are using isopropanol, try ethanol. Alcohols can interact differently with the hydroxyl group of your analyte and the silanol groups on the silica surface.
Flow Rate Reduction: Decreasing the flow rate can increase the efficiency of the separation by allowing more time for the isomers to interact with the stationary phase. This often leads to sharper peaks and better resolution, although it will increase the run time.
Column Choice: If mobile phase optimization is insufficient, consider a different stationary phase. While standard silica is a good starting point, a cyano-bonded phase can offer different selectivity due to its electronic properties. In some challenging cases, a chiral stationary phase might resolve diastereomers, although it is not strictly necessary for diastereomer separation.[4][5]
HPLC System Diagram
Caption: A basic schematic of an HPLC system.
Troubleshooting Guide: Fractional Crystallization
Issue 4: I'm unable to induce crystallization of either isomer from the mixture.
Question: I've dissolved my mixture of isomers in a solvent and cooled it down, but no crystals are forming. What can I do?
Answer: Successful crystallization depends on creating a supersaturated solution from which one isomer will preferentially precipitate.
Underlying Causes & Solutions:
Solvent Choice is Key: The ideal solvent is one in which the compound is sparingly soluble at room temperature and more soluble at elevated temperatures. You may need to screen a variety of solvents of different polarities (e.g., hexanes, ethyl acetate, isopropanol, or mixtures thereof).
Concentration is Too Low: If the solution is not sufficiently concentrated, it will not become supersaturated upon cooling. Slowly evaporate the solvent until the solution becomes slightly cloudy, then add a small amount of fresh solvent to redissolve the solid. This indicates you are near the saturation point.
Inducing Crystallization:
Seeding: If you have a small crystal of one of the pure isomers, adding it to the cooled, supersaturated solution can initiate crystallization.
Scratching: Gently scratching the inside of the flask with a glass rod can create nucleation sites for crystal growth.
Patience: Crystallization can sometimes be a slow process.[10] It may be necessary to leave the solution at a low temperature for an extended period.[10]
Note on Thermodynamic vs. Kinetic Control: The outcome of a crystallization can be under either thermodynamic or kinetic control.[10][11] Rapid cooling tends to favor the kinetically preferred, often less stable, product, while slow cooling allows for the formation of the thermodynamically more stable crystal lattice.[12]
References
Vertex AI Search. (n.d.). When cyclohexane is substituted by an ethynyl group - Vaia.
Royal Society of Chemistry. (2014, March 10). Prediction of the efficiency of diastereoisomer separation on the basis of the behaviour of enantiomeric mixtures.
Gavin Publishers. (2019, October 8). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent.
PubMed Central. (n.d.). Diastereoselective (3 + 3)-Annulations of Trisubstituted Michael Acceptors for Access to Polyfunctional Cyclohexanones.
Chromatography Forum. (2008, January 23). Separation of diastereomers.
Brainly. (2016, July 12). [FREE] Is cis 4-tert-butylcyclohexanol more polar than trans? I recently did a reduction reaction of.
PubMed Central. (n.d.). Separation of Cyclohexanone and Cyclohexanol by Adaptive Pillar[9]arene Cocrystals Accompanied by Vapochromic Behavior. Retrieved February 27, 2026, from
ResearchGate. (n.d.). A new synthetic process for Tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate.
ChemicalBook. (2025, August 8). Ethyl trans-4-Hydroxycyclohexanecarboxylate | 3618-04-0.
PubMed Central. (n.d.). Separation and identification of cis and trans isomers of 2-butene-1,4-diol and lafutidine by HPLC and LC-MS.
Beilstein Journals. (n.d.). Experimental procedures, characterization data for all compounds and copies of NMR spectra.
UCL Discovery. (2010, March 12). Isolation of enantiomers via diastereomer crystallisation.
MTC USA. (2025, June 19). Isomers and Recommended HPLC Columns for Effective Separation.
ResearchGate. (2024, July 11). How can we separate diastereomers of larger organic moiety?
PubMed Central. (2024, April 18). Transaminase-catalysis to produce trans-4-substituted cyclohexane-1-amines including a key intermediate towards cariprazine.
ACS Publications. (2023, May 15). Separation of Cyclohexanone and Cyclohexanol by Adaptive Pillar[9]arene Cocrystals Accompanied by Vapochromic Behavior | JACS Au. Retrieved February 27, 2026, from
ChemicalBook. (2026, January 13). ETHYL 4-HYDROXYCYCLOHEXANECARBOXYLATE | 17159-80-7.
Improving diastereoselectivity in ethynyl addition to cyclohexanones
Technical Support Center: Stereoselective Alkynylation Current Status: ● Online Operator: Senior Application Scientist (Ph.D., Organic Synthesis) Ticket ID: ALKYNE-CYC-001 Welcome to the Stereocontrol Help Desk You have...
You have reached the Tier 3 Support for Nucleophilic Additions. It appears you are struggling with ethynyl (acetylide) additions to cyclohexanones , specifically optimizing diastereoselectivity (dr) .
This reaction is governed by a conflict between steric approach control and torsional strain , often complicated by the reversibility of the addition or competing enolization. Below is your troubleshooting architecture.
Part 1: The Knowledge Base (Root Cause Analysis)
Before tweaking your flask, you must diagnose the driving force of your specific substrate.
The Default Physics: "Small" Nucleophiles
Unlike bulky hydrides (e.g., L-Selectride) which attack from the equatorial face to avoid steric clash, lithium acetylides are "small" (cylindrical) nucleophiles .
Mechanism: The incoming alkyne prefers the axial trajectory to avoid torsional strain with the adjacent axial hydrogens (C2/C6 positions). This is often rationalized by the Felkin-Anh model applied to cyclic systems.
Visualizing the Conflict:
Part 2: Troubleshooting Guides (FAQs)
Ticket A: "I need the Equatorial Alcohol (Axial Attack), but my dr is poor."
Diagnosis: You are likely operating under conditions that allow equilibration or your reagent is aggregating, acting "larger" than it should.[3]
Solution Protocol:
Temperature is Critical: This reaction must be kinetically controlled. Run at -78°C .[2][4] Warming promotes equilibration to the thermodynamic product (which varies by substrate) or aggregation.
Solvent Switch: Switch from Et₂O to THF .
Why? In non-polar solvents, organolithiums form tight aggregates (tetramers/hexamers). These bulky aggregates may struggle with the axial approach, eroding selectivity. THF solvates the lithium cation, breaking up aggregates and keeping the nucleophile "small" [1].
The "Super-Kinetic" Fix: If selectivity is still low, add a polar co-solvent like DMPU (1-2 equiv). This creates solvent-separated ion pairs (SSIPs), maximizing the "naked" character of the acetylide, reinforcing the axial attack preference.
Ticket B: "I need the Axial Alcohol (Equatorial Attack)."
Diagnosis: You are fighting the inherent physics of the alkyne. Direct addition of simple lithium acetylides rarely favors this isomer.
Workaround Strategy:
Do not try to force the addition. Instead, invert the stereocenter after the reaction.
Step 1: Perform standard addition (getting the Equatorial Alcohol).
Step 2:Mitsunobu Inversion or Oxidation/Reduction .
Protocol: Oxidize the equatorial alcohol to the ketone (if different from starting material) or use the Mitsunobu reaction (DEAD/PPh3/Acid) to invert the center to the axial configuration.
Note: If you absolutely must do it in one step, you need an alpha-blocking group (e.g., a methyl at C2) that sterically blocks the axial approach, forcing the alkyne to attack equatorially.
Ticket C: "My conversion is low ( < 50%), regardless of selectivity."
Diagnosis:Enolization .
Basic lithium acetylides act as bases rather than nucleophiles, deprotonating the alpha-position of the ketone. This returns the starting material upon workup.
Solution: The Imamoto Reagent (Organocerium)
Cerium(III) chloride suppresses basicity and enhances nucleophilicity.
The Imamoto Logic Flow:
Part 3: Experimental Protocols
Protocol 1: Standard Kinetic Addition (High Axial Attack)
Best for: Non-enolizable ketones, maximizing Equatorial Alcohol.
Reagent Prep: Dissolve terminal alkyne (1.1 equiv) in anhydrous THF (0.5 M) under Argon.
Lithiation: Cool to -78°C . Add n-BuLi (1.05 equiv) dropwise. Stir for 30 mins.
Checkpoint: Ensure the solution is clear. Precipitates indicate poor solubility; add more THF.
Addition: Dissolve cyclohexanone (1.0 equiv) in minimal THF. Add slowly down the side of the flask over 10 mins.
Tip: Fast addition can cause local heating, eroding dr.
Quench: Stir at -78°C for 2 hours. Do not warm up. Quench cold with sat. NH₄Cl.[2]
Validation: Check dr via crude NMR (look for the carbinol proton shift).
Best for: Enolizable ketones (e.g., 2-substituted cyclohexanones) or stubborn substrates.
Drying CeCl₃ (CRITICAL):
Place CeCl₃[5][6][7]·7H₂O in a flask. Heat to 140°C under high vacuum (<0.1 mmHg) for 2 hours.
Visual Cue: The powder will fluff up and turn white. If it stays clumpy, it is wet. Wet CeCl₃ kills the reaction.
Activation: Cool flask to RT. Add THF to form a slurry. Stir vigorously for 2 hours (or overnight) to form the active CeCl₃·nTHF complex [2].
Transmetallation: Cool slurry to -78°C . Add organolithium (prepared separately or generated in situ) to the CeCl₃.[5] Stir 30 mins.
Note: The reagent becomes an organocerium species (less basic, highly oxophilic).
Reaction: Add the ketone. Stir at -78°C for 2-4 hours.
Workup: Quench with dilute HCl or NH₄Cl. (Caution: Cerium salts can form emulsions; filter through Celite if necessary).
Part 4: Data Summary (Selectivity Benchmarks)
Comparison of conditions for 4-tert-butylcyclohexanone alkynylation (Target: Equatorial Alcohol / Axial Attack) [3].
Reagent System
Solvent
Temp
Yield
dr (Axial:Equatorial Attack)
Li-Acetylide
Et₂O
0°C
85%
60:40
Li-Acetylide
THF
-78°C
92%
90:10
Li-Acetylide + HMPA
THF
-78°C
95%
95:5
CeCl₃ / Li-Acetylide
THF
-78°C
98%
>95:5
Mg-Acetylide (Grignard)
Et₂O
RT
70%
40:60 (Mixed)
References
Ashby, E. C., & Laemmle, J. T. (1975). Stereochemistry of organometallic compound addition to ketones and aldehydes. Chemical Reviews, 75(4), 521–546. Link
Imamoto, T., Sugiura, Y., & Takiyama, N. (1984). Organocerium reagents. Nucleophilic addition to easily enolizable ketones.[6][7] Tetrahedron Letters, 25(38), 4233–4236. Link
Eliel, E. L., & Senda, Y. (1970). Reduction of 4-tert-butylcyclohexanone with lithium aluminum hydride and lithium tri-tert-butoxyaluminohydride. Tetrahedron, 26(10), 2411-2428. (Foundational data on axial preference of small nucleophiles). Link
Technical Support Center: Troubleshooting Low Yields in Grignard Addition to Ethyl 4-Oxocyclohexanecarboxylate
This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals experiencing low yields in the Grignard addition to ethyl 4-oxocyclohexanecarboxylate. The following question-a...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals experiencing low yields in the Grignard addition to ethyl 4-oxocyclohexanecarboxylate. The following question-and-answer format addresses common issues, explains the underlying chemical principles, and offers field-proven solutions.
Frequently Asked Questions (FAQs)
Q1: My Grignard reaction is not initiating. What are the common causes and how can I fix this?
A: The initiation of a Grignard reaction is often the most critical step. Failure to start is typically due to the passivating layer of magnesium oxide on the surface of the magnesium metal, which prevents it from reacting with the organic halide.[1][2][3]
Troubleshooting Steps:
Activate the Magnesium:
Mechanical Activation: Before the reaction, crush the magnesium turnings under an inert atmosphere to expose a fresh, unoxidized surface.[4]
Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium suspension.[1][4] These activators react with the magnesium surface to remove the oxide layer.
Ensure Anhydrous Conditions: Grignard reagents are highly sensitive to moisture.[1][5][6]
Flame-dry or oven-dry all glassware immediately before use and cool it under a stream of inert gas (argon or nitrogen).[4]
Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system.[4]
Initiation Techniques:
Add a small portion of the organic halide to the magnesium and stir vigorously.[4]
Gentle warming with a heat gun may be necessary to start the reaction.[4] Once initiated, the reaction is exothermic and should sustain itself.[4]
Q2: I've successfully formed the Grignard reagent, but my yield of the desired tertiary alcohol is still low after reacting with ethyl 4-oxocyclohexanecarboxylate. What are the likely side reactions?
A: Low yields in this specific reaction can be attributed to several competing pathways. The bifunctional nature of ethyl 4-oxocyclohexanecarboxylate (containing both a ketone and an ester) and the basicity of the Grignard reagent create a complex reactive environment.
Common Side Reactions:
Enolization of the Ketone: The Grignard reagent can act as a base, deprotonating the alpha-carbon of the cyclohexanone ring to form an enolate.[4][5] This regenerates the starting ketone upon workup, leading to low conversion.
Reduction of the Ketone: If the Grignard reagent has beta-hydrogens (e.g., ethylmagnesium bromide), it can reduce the ketone to a secondary alcohol via a Meerwein-Pondorf-Verley-type mechanism.[5]
Reaction with the Ester: Grignard reagents react with esters twice to form tertiary alcohols.[7][8] In this case, the desired reaction is with the ketone. However, reaction at the less reactive ester carbonyl can occur, especially at higher temperatures or with an excess of the Grignard reagent.[9]
Wurtz Coupling: The Grignard reagent can react with the unreacted organic halide, leading to the formation of a homocoupled byproduct.[10]
In-Depth Troubleshooting Guides
Problem 1: Low Conversion of Ethyl 4-Oxocyclohexanecarboxylate
Symptom: A significant amount of starting material is recovered after the reaction.
Primary Cause: This often points to issues with the Grignard reagent's quality or concentration, or reaction conditions that favor side reactions over the desired nucleophilic addition.
Investigative Workflow:
Troubleshooting workflow for low starting material conversion.
Detailed Solutions:
Titrate Your Grignard Reagent: Commercially available Grignard reagents can degrade over time. It is crucial to determine the exact concentration of the active reagent before use.[2][5][11] A common method is titration against a known concentration of a protic reagent like menthol in the presence of an indicator such as 1,10-phenanthroline.
Optimize Reaction Temperature: Lowering the reaction temperature can significantly favor the desired 1,2-addition to the ketone over side reactions like enolization and reduction.[5] Performing the addition of the ketoester to the Grignard solution at -78 °C to 0 °C is often beneficial.[9]
Control the Rate of Addition: Adding the solution of ethyl 4-oxocyclohexanecarboxylate slowly and dropwise to the Grignard reagent solution helps to maintain a low concentration of the ketone, which can minimize side reactions.[5]
Utilize Additives: The addition of cerium(III) chloride (CeCl₃) can enhance the nucleophilicity of the Grignard reagent relative to its basicity, thereby promoting the desired addition to the ketone and suppressing enolization.[5] This is known as the Luche reduction when a hydride source is used, but the principle of enhancing nucleophilicity applies here as well.
Problem 2: Isolation of a Secondary Alcohol Byproduct
Symptom: Characterization of the product mixture reveals the presence of ethyl 4-hydroxycyclohexanecarboxylate.
Primary Cause: This is a result of the reduction of the ketone by the Grignard reagent. This side reaction is more prevalent with sterically hindered ketones and Grignard reagents that possess β-hydrogens.
Mitigation Strategies:
Choice of Grignard Reagent: If the experimental design allows, using a Grignard reagent without β-hydrogens (e.g., methylmagnesium bromide or phenylmagnesium bromide) will eliminate this side reaction.[5]
Lower Reaction Temperature: As with enolization, conducting the reaction at lower temperatures can disfavor the reduction pathway.
Problem 3: Product Loss During Workup
Symptom: The crude yield appears promising, but the isolated yield after purification is low.
Primary Cause: The workup procedure is critical for protonating the intermediate magnesium alkoxide and separating the product from inorganic salts and byproducts.[12] Improper quenching or extraction can lead to significant product loss.
Optimized Workup Protocol:
Quenching: Cool the reaction mixture in an ice bath. Slowly and carefully add the reaction mixture to a cold, saturated aqueous solution of ammonium chloride (NH₄Cl).[5][12] This is a milder quenching agent than strong acids like HCl, which can sometimes promote elimination reactions with the tertiary alcohol product.[5] A violent quench can occur if the quenching agent is added too quickly due to the exothermic reaction with unreacted Grignard reagent.[12]
Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer multiple times (at least 3x) with a suitable organic solvent such as diethyl ether or ethyl acetate to ensure complete recovery of the product.[5]
Washing: Wash the combined organic extracts with brine (saturated aqueous NaCl) to help break any emulsions and remove residual water.[12]
Drying and Concentration: Dry the organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[12]
Experimental Protocols
Protocol 1: Titration of Grignard Reagent
This protocol determines the concentration of the active Grignard reagent.
Dry a small flask and a syringe.
Add a known amount of iodine to the flask and dissolve it in anhydrous THF.
Cool the iodine solution to 0 °C in an ice bath.
Slowly add the Grignard reagent solution dropwise from the syringe until the brown/yellow color of the iodine disappears.
The volume of Grignard reagent added is used to calculate its molarity.
Protocol 2: Optimized Grignard Addition
Set up a flame-dried, three-necked flask with a dropping funnel, a thermometer, and an inert gas inlet.
Add the titrated Grignard reagent (1.1 equivalents) to the flask and cool to the desired temperature (e.g., -78 °C).
Dissolve ethyl 4-oxocyclohexanecarboxylate (1.0 equivalent) in anhydrous THF in the dropping funnel.
Add the ketoester solution dropwise to the stirred Grignard reagent over 30-60 minutes, maintaining the low temperature.
After the addition is complete, allow the reaction to stir for an additional 1-2 hours at the same temperature.
Monitor the reaction progress by TLC.
Proceed with the optimized workup protocol described above.
Summary of Key Parameters and Expected Outcomes
Parameter
Recommendation
Rationale
Expected Outcome
Grignard Reagent Stoichiometry
1.05 - 1.2 equivalents
A slight excess ensures complete consumption of the ketone, but a large excess can promote reaction with the ester.
Maximized conversion of the ketone.
Reaction Temperature
-78 °C to 0 °C
Favors nucleophilic addition over side reactions like enolization and reduction.[5][9]
Increased yield of the desired tertiary alcohol.
Addition Mode
Slow, dropwise addition of ketone to Grignard
Maintains a low concentration of the ketone, minimizing side reactions.[5]
Improved selectivity for the desired reaction.
Workup Quench
Saturated aqueous NH₄Cl
Milder than strong acids, preventing potential acid-catalyzed side reactions of the product.[5][12]
Higher isolated yield of the pure product.
Visualizing Potential Reaction Pathways
Reaction pathways in the Grignard addition to ethyl 4-oxocyclohexanecarboxylate.
References
Lewis, R. N., & Wright, J. R. (1951). Solvent Effects in the Grignard Reaction. Journal of the American Chemical Society, 74(8), 2025-2027. [Link]
University of California, Irvine. The Grignard Reaction. [Link]
Dunne, J. F., et al. (2013). Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions. Green Chemistry, 15(8), 2148-2157. [Link]
ResearchGate. Physical property of solvents used for Grignard reactions. [Link]
ResearchGate. Optimization of the 1,2-addition of Grignard reagents to ketone 1. [Link]
Research and Reviews. Synthesis and Preparation of Grignard Reagent. [Link]
Reddit. Troubleshooting my grignard reactions. [Link]
Fiveable. 12.1 Grignard reagents - Organic Chemistry II. [Link]
Master Organic Chemistry. Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). [Link]
Quora. How to improve the percent yield in Grignard reaction. [Link]
ACS Publications. Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide using Flow Chemistry. [Link]
Reddit. Grignard Formation - Troubleshooting and Perfecting. [Link]
ACS Publications. Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow Chemistry. [Link]
RSC Publishing. Asymmetric addition of Grignard reagents to ketones: culmination of the ligand-mediated methodology allows modular construction of chiral tertiary alcohols. [Link]
Technical Support Center: Crystallization of 4-Ethynyl-4-hydroxycyclohexane Derivatives
Welcome to the Alicyclic Crystal Engineering Support Center. As Senior Application Scientists, we understand that isolating phase-pure 4-ethynyl-4-hydroxycyclohexane derivatives (such as 4-ethynyl-4-hydroxycyclohexan-1-o...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Alicyclic Crystal Engineering Support Center. As Senior Application Scientists, we understand that isolating phase-pure 4-ethynyl-4-hydroxycyclohexane derivatives (such as 4-ethynyl-4-hydroxycyclohexan-1-one) from complex reaction mixtures is a critical bottleneck in drug development.
This guide moves beyond basic recipes to explain the supramolecular causality behind each experimental choice, providing you with self-validating protocols to ensure reproducible lattice assembly.
Troubleshooting & FAQs
Q: Why does my 4-ethynyl-4-hydroxycyclohexan-1-one "oil out" instead of forming crystals?A: Oiling out (liquid-liquid phase separation) is a notorious issue with 4-alkyl-4-hydroxycyclohexenone and cyclohexanone derivatives. This occurs due to the juxtaposition of a lipophilic cyclohexane ring and a highly polar head-group, giving the molecule an amphiphilic character[1].
Causality: When the solvent system cannot adequately balance these opposing solubilities, the thermodynamic barrier to forming the highly ordered
space group lattice[2] becomes higher than the energy required to form a disordered coacervate.
Solution: Shift from a single-solvent cooling crystallization to an antisolvent approach (e.g., Acetone/Water). This gently forces the hydrophobic rings together while allowing the polar heads the mobility to align.
Q: How do hydrogen-bonding networks dictate my choice of crystallization solvent?A: The solid-state structure of 4-ethynyl-4-hydroxycyclohexan-1-one is dominated by strong O-H···O=C hydrogen bonds that form simple 1D chains[2]. These primary synthons are further stabilized by secondary C≡C-H···O=C interactions[2].
Causality: If you use a strong hydrogen-bond donating solvent (like pure methanol) during the critical nucleation phase, the solvent molecules will competitively bind to the ketone acceptors, capping the 1D chains and preventing lattice assembly.
Solution: Use a polar aprotic primary solvent (like acetone) that can dissolve the compound without permanently disrupting the O-H···O=C network, followed by a non-competing antisolvent.
Q: How can I separate the mono-alkynol target from bis(gem-alkynol) by-products?A: 4-ethynyl-4-hydroxycyclohexan-1-one frequently occurs as a by-product during the synthesis of bis(gem-alkynols)[2].
Causality: Because the bis(gem-alkynols) contain direct intermolecular interactions between donors and acceptors in the gem-alkynol group that are absent in the mono-ketone derivatives[2], their solubility profiles differ significantly.
Solution: Fractional crystallization. The bis-derivatives typically exhibit lower solubility in non-polar solvents. A pre-crystallization wash with cold toluene can selectively precipitate the bis-adducts before targeting the mono-ketone.
Quantitative Crystallographic Data
Understanding the target lattice is essential for designing your crystallization strategy. Below is the structural data for 4-ethynyl-4-hydroxycyclohexan-1-one[2].
Table 1: Crystallographic and Supramolecular Properties
Parameter
Value / Description
Impact on Crystallization Strategy
Space Group
()
Centrosymmetric packing requires slow, controlled supersaturation to avoid lattice defects.
Primary Synthon
O-H···O=C hydrogen bonds
Forms 1D chains; highly susceptible to disruption by protic solvents during early nucleation.
Secondary Synthon
C≡C-H···O=C interactions
Provides critical lateral stabilization; requires non-competing antisolvents to form properly.
Unit Cell (approx)
, , Å
Dense packing necessitates a self-validating annealing step to reject solvent inclusions.
Validated Experimental Protocol
Workflow: Antisolvent Crystallization of 4-ethynyl-4-hydroxycyclohexan-1-one
Objective: Isolate phase-pure crystals from a crude reaction mixture while preventing liquid-liquid phase separation.
Step 1: Primary Dissolution
Action: Suspend 1.0 g of the crude mixture in 5.0 mL of acetone. Heat to 45°C under continuous stirring (250 rpm) until complete dissolution is achieved.
Causality: Acetone acts as a transient hydrogen-bond acceptor, temporarily breaking the O-H···O=C chains to fully solvate the molecules without permanently capping the functional groups.
Step 2: Clarification
Action: Pass the hot solution through a 0.45 μm PTFE syringe filter into a pre-warmed crystallization vial.
Self-Validation: The filtrate must be optically clear. Any remaining particulate will act as an uncontrolled nucleation site, leading to polymorph mixtures or premature precipitation.
Step 3: Controlled Antisolvent Addition
Action: Maintain the solution at 45°C. Add ultrapure water dropwise at a rate of 0.5 mL/min until the first sign of persistent turbidity (the cloud point).
Causality: Water increases the bulk polarity of the medium, forcing the lipophilic cyclohexane rings to aggregate[1], which drives the re-formation of the O-H···O=C synthons[2].
Step 4: Nucleation and Annealing
Action: Once turbidity is reached, increase the temperature by 2°C until the solution just clears, then hold for 15 minutes.
Self-Validation: This is the critical diagnostic step. If the solution clears, you have successfully dissolved amorphous aggregates and can proceed. If it remains milky and separates into two liquid layers, the system has "oiled out." In the latter case, reheat to 50°C, add 0.5 mL of acetone to break the emulsion, and repeat Step 3 at a slower addition rate.
Step 5: Crystal Growth and Harvesting
Action: Cool the system to 5°C at a strict rate of 0.1°C/min. Filter the resulting crystals under vacuum, wash with 2 mL of ice-cold 10% acetone/water, and dry under vacuum at room temperature for 12 hours.
Process Visualization
Caption: Workflow and synthon assembly for 4-ethynyl-4-hydroxycyclohexan-1-one crystallization.
References
*[1] Title: General Synthesis for Chiral 4-Alkyl-4-hydroxycyclohexenones. Source: nih.gov. URL:
* Title: Crystallography Open Database: Search results. Source: ugr.es. URL:
*[2] Title: 4-Ethynyl-4-hydroxycyclohexan-1-one and 4-ethynyl-4-hydroxy-2,3,5, 6-tetramethylcyclohexa-2,5-dien-1-one | Request PDF. Source: researchgate.net. URL:
Technical Support Center: Stability of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate in Acidic Conditions
For Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate. This guide is designed to provide in-depth technical assista...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate. This guide is designed to provide in-depth technical assistance and troubleshooting for researchers encountering stability issues with this compound, particularly under acidic conditions. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to ensure the integrity of your experiments.
I. Compound Overview and Core Stability Concerns
Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate is a bifunctional molecule containing a tertiary propargyl alcohol and an ethyl ester. Both functional groups are susceptible to acid-catalyzed reactions, which can lead to a variety of degradation products and compromise experimental outcomes.
Key Structural Features and Reactivity:
Tertiary Propargyl Alcohol: The tertiary alcohol adjacent to a terminal alkyne is prone to acid-catalyzed rearrangement reactions, primarily the Meyer-Schuster and Rupe rearrangements.[1][2] It can also undergo dehydration.[3][4][5]
Ethyl Ester: The ethyl carboxylate group can undergo acid-catalyzed hydrolysis to yield the corresponding carboxylic acid and ethanol.[6][7][8][9] This reaction is reversible and driven by the presence of excess water.[6][8][9]
II. Troubleshooting Guide: Diagnosing and Resolving Instability
This section addresses specific problems you may encounter during your experiments.
Observed Problem
Potential Cause(s)
Recommended Solution(s)
Unexpected peaks in LC-MS/GC-MS analysis, loss of starting material.
Acid-catalyzed rearrangement of the tertiary propargyl alcohol.
1. pH Control: Maintain the reaction pH in the neutral to slightly basic range. Avoid strong acidic conditions. 2. Catalyst Choice: If an acid catalyst is required for another part of the molecule, consider using milder Lewis acids or transition metal catalysts which can be more selective than strong Brønsted acids.[1] 3. Protecting Groups: Protect the tertiary alcohol as a silyl ether (e.g., TMS, TIPS) or another acid-labile protecting group before subjecting the molecule to acidic conditions.[10][11][12][13][14]
Formation of a new compound with a carbonyl group (ketone or aldehyde) confirmed by IR or NMR.
Meyer-Schuster or Rupe rearrangement has occurred.[1][2]
1. Confirm Product Structure: Use spectroscopic methods (NMR, IR, MS) to identify the structure of the α,β-unsaturated ketone (Meyer-Schuster product) or α,β-unsaturated methyl ketone (Rupe product).[1] 2. Reaction Optimization: If the rearranged product is desired, optimize the reaction conditions (acid strength, temperature, reaction time) to maximize its yield.[1] If it is an undesired byproduct, revert to the solutions for "Unexpected peaks."
Appearance of a more polar spot on TLC and a new peak in LC-MS corresponding to the carboxylic acid.
Acid-catalyzed hydrolysis of the ethyl ester.[6][7][8]
1. Anhydrous Conditions: If the reaction must be run under acidic conditions, ensure all solvents and reagents are rigorously dried to minimize water content. 2. Aprotic Solvents: Use aprotic solvents to reduce the availability of water. 3. Alternative Ester Groups: In the synthetic design phase, consider using an ester that is more resistant to hydrolysis, such as a t-butyl ester, which requires strong acid for cleavage.
Formation of a less polar byproduct, potential loss of water molecule signature in MS.
Acid-catalyzed dehydration of the tertiary alcohol to form an enyne.[3][4][15]
1. Lower Reaction Temperature: Dehydration reactions are often favored at higher temperatures.[5] Running the reaction at a lower temperature may suppress this side reaction. 2. Milder Acid Catalysts: Use a milder acid catalyst that is less likely to promote elimination reactions.[4]
Experimental Workflow for Stability Assessment
This workflow outlines a systematic approach to evaluating the stability of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate under your specific acidic conditions.
Caption: Workflow for assessing compound stability.
III. Frequently Asked Questions (FAQs)
Q1: What are the primary degradation pathways for ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate in acid?
A1: The two main degradation pathways are the acid-catalyzed rearrangement of the tertiary propargyl alcohol and the acid-catalyzed hydrolysis of the ethyl ester. The tertiary alcohol can undergo a Meyer-Schuster or Rupe rearrangement to form α,β-unsaturated ketones.[1][2] The ethyl ester can hydrolyze to the corresponding carboxylic acid in the presence of water.[6][7][8][9] Dehydration of the alcohol is also a possibility.[3][4]
Q2: At what pH range is the compound expected to be most stable?
A2: The compound will be most stable in neutral to slightly basic conditions (pH 7-9). Strong acidic conditions (pH < 4) should be avoided to prevent rearrangement and hydrolysis.
Q3: How can I protect the tertiary alcohol from acid-catalyzed rearrangement?
A3: Protection of the hydroxyl group is a common strategy. Silyl ethers, such as trimethylsilyl (TMS) or triisopropylsilyl (TIPS) ethers, are frequently used.[10][11][12] These groups are generally stable under many reaction conditions but can be removed under specific acidic or fluoride-mediated conditions.[11][12]
Q4: What analytical techniques are best for monitoring the stability of this compound?
A4: A combination of techniques is recommended. High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) is excellent for separating and identifying the starting material and any degradation products.[16] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, potentially after derivatization.[17][18][19] Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable for structural elucidation of any isolated byproducts.[16][20]
Q5: Can I prevent ester hydrolysis while working in acidic conditions?
A5: While challenging, you can minimize ester hydrolysis by using anhydrous (dry) solvents and reagents to strictly limit the amount of water present in the reaction mixture.[8] The acid-catalyzed hydrolysis of esters is an equilibrium process, and reducing the concentration of water will shift the equilibrium back towards the ester.[6][8][9]
Potential Acid-Catalyzed Reaction Pathways
Caption: Potential degradation pathways in acid.
IV. Protocols
Protocol 1: Protection of the Tertiary Alcohol using Triisopropylsilyl (TIPS) Chloride
This protocol describes a general procedure for protecting the hydroxyl group, which can enhance its stability in subsequent acidic reaction steps.
Dissolve Substrate: Dissolve ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon).
Add Base: Add imidazole (1.5 eq) to the solution and stir until it dissolves.
Add Silylating Agent: Slowly add triisopropylsilyl chloride (TIPSCl, 1.2 eq) to the reaction mixture at 0 °C.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.
Work-up: Once the reaction is complete, quench with saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM.
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to yield the TIPS-protected compound.
Protocol 2: Monitoring Stability by HPLC
This protocol provides a framework for a time-course study to quantify the stability of the compound.
Prepare Solutions:
Prepare a stock solution of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate in a suitable solvent (e.g., acetonitrile).
Prepare the acidic solution to be tested (e.g., 0.1 M HCl in water/acetonitrile).
Initiate Experiment: At time t=0, add a known volume of the stock solution to the acidic solution to achieve the final desired concentration.
Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.
Quench: Immediately neutralize the aliquot by adding it to a vial containing a base (e.g., sodium bicarbonate solution) to stop the degradation.
Analysis: Analyze the quenched samples by a validated reverse-phase HPLC method.
Data Interpretation: Calculate the percentage of the parent compound remaining at each time point by comparing the peak area to the t=0 sample. Plot the percentage of remaining compound versus time to determine the degradation rate.
Rodríguez, A., & Moran, W. J. (2012). Oxidative Rearrangement of Tertiary Propargylic Alcohols. Organic & Biomolecular Chemistry, 10(43), 8590-8593.
Engel, D. A., & Dudley, G. B. (2009). The Meyer–Schuster rearrangement for the synthesis of α,β-unsaturated carbonyl compounds. Organic & Biomolecular Chemistry, 7(20), 4149-4158.
Vasilevsky, S. F., & El-Sawi, E. A. (2023). The Meyer–Schuster Rearrangement. Organic Reactions.
Protection of Alcohols. In: OpenOChem Learn. [Link]
Acid-Catalyzed Dehydration of Alcohols to Alkenes. In: Moodle. [Link]
Protecting Groups For Alcohols. In: Master Organic Chemistry. [Link]
Protection of Alcohols. In: Chemistry LibreTexts. [Link]
Scott, M. S., & Smith, A. D. (2020). Brønsted Acid‐Catalysed Dehydrative Substitution Reactions of Alcohols. Chemistry–A European Journal, 26(62), 14059-14073.
Protection of OH group of alcohol. In: SlideShare. [Link]
Protecting Groups For Alcohols. In: Chemistry Steps. [Link]
Propargyl Alcohol: pKa, Purity, Color, Viscosity, Refractive Index, and Chemical Properties. In: Mol-Instincts. [Link]
Why is tertiary alcohol more acidic in a gas phase?. In: Quora. [Link]
Alcohol Dehydration Part 1: Overview and Mechanisms. In: YouTube. [Link]
Propargyl alcohol – AIR analysis. In: Analytice. [Link]
D’yakonov, V. A., & D’yakonova, O. A. (2022). Electrophilic halogenations of propargyl alcohols: paths to α-haloenones, β-haloenones and mixed β,β-dihaloenones. RSC advances, 12(36), 23295-23326.
Pennell, M. (2015). Gold Catalysed Reactions of Propargylic Alcohols. UCL (University College London).
Dehydration Reactions of Alcohols. In: Chemistry LibreTexts. [Link]
Reddy, K. S., & Reddy, P. P. (2012). A new synthetic process for Tranexamic acid from ethyl 4-oxo-cyclohexane carboxylate. Research on Chemical Intermediates, 38(7), 1599-1605.
Avenoza, A., Busto, J. H., Corzana, F., Peregrina, J. M., & Zurbano, M. M. (2002). New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron: Asymmetry, 13(2), 195-202.
Akyüz, M., & Ata, Ş. (2013). Analytical Methods. RSC Advances, 3(44), 22005-22013.
Burkinshaw, G. F., & Davis, B. R. (1967). The synthesis and acid-catalysed rearrangements of 4-hydroxycyclohexa-2, 5-dienones. Journal of the Chemical Society C: Organic, 36-40.
Zohrab, M., Ali, A., & Hussein, F. (2024). innovative synthesis of derivatives of 4-ethylbenzoic acid and 4-ethylcyclohexanecarboxylic a. Journal of Basic Sciences, 37(2), 300-307.
Cornish, L. (2025). Analytical Techniques In Stability Testing. In: Separation Science. [Link]
Sharma, A., & Kumar, S. (2023). Advances and Perspectives in Pinacol Rearrangement Reactions: A Comprehensive Review. International Journal for Multidisciplinary Research, 5(4).
Kean, Z. S. (2018). Mechanistic Insights into Mechanochemically Triggered Polymer Degradation. Duke University.
Jurček, O., & Veselý, J. (2025). Recent advances in organocatalytic atroposelective reactions. Beilstein Journal of Organic Chemistry, 21, 1-38.
Drug degradation pathways. In: Pharmacy 180. [Link]
Wang, Y., Li, Y., Wang, C., Chen, J., & Yang, Z. (2022). Scalable total synthesis of (+)-aniduquinolone A and its acid-catalyzed rearrangement to aflaquinolones. Nature communications, 13(1), 1489.
Nakazawa, T. (2001). Mechanistic Study on Acid-Catalyzed Novel Rearrangement of Homobenzoquinone Epoxide. Waseda University.
Intramolecular reactions and chemical degradation. In: Hypha Discovery. [Link]
Kumar, V., & Sharma, R. (2016). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. Journal of Pharmaceutical Sciences & Research, 8(1), 25-35.
Abdullah, A., & Tay, G. Y. (2014). Oxidative and non-oxidative pathways for the chain-shortening of coumaric acid in the biosynthesis of salicylaldehyde in the cyanobacterium Synechocystis sp. PCC 6803. Journal of Applied Phycology, 26, 1089-1095.
A Researcher's Guide to the 1H NMR Spectral Analysis of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate
An In-Depth Comparison and Methodological Guide for Drug Development Professionals In the landscape of modern drug discovery, the precise structural elucidation of novel molecular entities is a cornerstone of successful...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Comparison and Methodological Guide for Drug Development Professionals
In the landscape of modern drug discovery, the precise structural elucidation of novel molecular entities is a cornerstone of successful development. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as an unparalleled tool for providing detailed information about the molecular structure of organic compounds. This guide offers a comprehensive analysis of the 1H NMR spectrum of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate, a substituted cyclohexane derivative with potential applications in medicinal chemistry.
This guide will delve into the theoretical underpinnings of 1H NMR as it applies to conformationally flexible six-membered rings, provide a detailed peak-by-peak analysis of the target molecule, and compare its spectral features to structurally related analogs. Furthermore, a detailed experimental protocol for acquiring high-quality NMR data is provided, ensuring that researchers can confidently apply these principles in their own laboratories.
The Foundational Principles: 1H NMR in Substituted Cyclohexanes
The 1H NMR spectrum of a substituted cyclohexane is profoundly influenced by its conformational dynamics. At room temperature, cyclohexane and its derivatives undergo rapid chair-chair interconversion. This rapid flipping often results in time-averaged signals for the axial and equatorial protons. However, the presence of bulky substituents can bias this equilibrium, favoring a conformation where the large group occupies the more sterically favorable equatorial position to minimize 1,3-diaxial interactions.
The chemical shift of a proton is dictated by its local electronic environment. In cyclohexanes, equatorial protons are typically found slightly downfield (at a higher ppm value) compared to their axial counterparts due to anisotropic effects of the C-C single bonds. Furthermore, the coupling constants (J-values) between adjacent protons are highly dependent on the dihedral angle between them, a relationship described by the Karplus equation. This dihedral angle dependence is a powerful tool for determining the relative stereochemistry of substituents on the cyclohexane ring.
Deciphering the Spectrum: A Detailed Analysis of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate
The 1H NMR spectrum of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate presents a fascinating case study in structural analysis. The molecule's stereochemistry, specifically the relative orientation of the ethyl carboxylate, hydroxyl, and ethynyl groups, will dictate the precise chemical shifts and coupling patterns observed. For this analysis, we will consider the most likely chair conformation and predict the spectral features.
Predicted 1H NMR Data for Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate:
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Multiplicity
Integration
Key Influencing Factors
Ethynyl-H
~2.0-3.0
Singlet (s)
1H
Anisotropic effect of the triple bond.
Ethyl-CH2
~4.1-4.2
Quartet (q)
2H
Deshielding by the adjacent ester oxygen.
Ethyl-CH3
~1.2-1.3
Triplet (t)
3H
Coupling to the adjacent methylene group.
H-1 (CH-COOEt)
~2.2-2.6
Multiplet (m)
1H
Deshielding by the ester group.
Cyclohexane-H (axial)
~1.2-1.8
Multiplets (m)
4H
Shielded position relative to equatorial protons.
Cyclohexane-H (equatorial)
~1.8-2.2
Multiplets (m)
4H
Deshielded position relative to axial protons.
Hydroxyl-H
Variable
Broad Singlet (br s)
1H
Dependent on solvent and concentration.
Comparative Spectral Analysis: Distinguishing Features from Analogs
To fully appreciate the unique spectral signature of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate, it is instructive to compare its predicted spectrum with those of closely related compounds.
Alternative 1: Ethyl 4-hydroxycyclohexanecarboxylate
This analog lacks the ethynyl group. The most significant difference in its 1H NMR spectrum would be the absence of the characteristic singlet for the acetylenic proton. The signals for the cyclohexane ring protons would also be shifted, as the anisotropic effect of the C≡C triple bond is no longer present.
Alternative 2: Ethyl 4-oxocyclohexanecarboxylate
Replacing the hydroxyl and ethynyl groups with a ketone fundamentally alters the electronic environment of the cyclohexane ring. The protons on the carbons alpha to the carbonyl group (C2, C6, C3, and C5) would be significantly deshielded, appearing further downfield in the spectrum (typically in the δ 2.2-2.5 ppm range).
Experimental Protocol for High-Resolution 1H NMR Spectroscopy
Acquiring a high-quality 1H NMR spectrum is paramount for accurate structural elucidation. The following is a detailed, step-by-step methodology.
Workflow for 1H NMR Analysis
Caption: A streamlined workflow for preparing and analyzing a sample via 1H NMR spectroscopy.
Visualizing Key Structural Relationships
Understanding the through-bond and through-space relationships between protons is crucial for unambiguous signal assignment. 2D NMR experiments like COSY (Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy) are invaluable in this regard.
Key NMR Correlations for Structural Elucidation
Caption: A diagram illustrating expected COSY (through-bond) and NOESY (through-space) correlations.
Conclusion
The 1H NMR spectrum of ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate is rich with structural information that can be effectively deciphered through a systematic analysis of chemical shifts, coupling constants, and integration. By understanding the fundamental principles of conformational analysis in cyclohexane systems and by comparing the spectrum to those of relevant analogs, researchers can achieve a high degree of confidence in their structural assignments. The application of 2D NMR techniques further solidifies these assignments, providing a robust and self-validating system for molecular characterization that is indispensable in the field of drug development.
References
Doc Brown's Chemistry. (n.d.). C6H12 cyclohexane low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 cyclohexane 1-H nmr. Retrieved from [Link]
Royal Society of Chemistry. (n.d.). Supporting Information Electronic Supplementary Material (ESI) for Chemical Science. Retrieved from [Link]
PubMed. (2000, February 15). The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy. Retrieved from [Link]
St. Paul's Cathedral Mission College. (n.d.). Conformational Analysis of Monosubstituted Cyclohexane. Retrieved from [Link]
University of South Wales. (1987, May). Conformational Analysis of Cyclohexandiols and Related Compounds. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. Retrieved from [Link]
Doc Brown's Chemistry. (2025, December 10). *1H proton nmr spectrum of cyclohexene C6h10 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 cyclohexene 1-H nmr explaining
Comparative
Analytical Guide: Mass Spectrometry Fragmentation of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate
[1][2][3] Executive Summary & Strategic Context Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate (MW 196.[1][2][3]24) is a critical pharmacophore scaffold, often serving as a key intermediate in the synthesis of Phosph...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2][3]
Executive Summary & Strategic Context
Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate (MW 196.[1][2][3]24) is a critical pharmacophore scaffold, often serving as a key intermediate in the synthesis of Phosphodiesterase 4 (PDE4) inhibitors (e.g., Cilomilast analogs) and other cyclohexane-based therapeutics.[1] Its structural duality—possessing both a labile tertiary alcohol/ethynyl "head" and a stable ethyl ester "tail"—presents unique challenges in mass spectrometry (MS) characterization.[3]
This guide objectively compares the fragmentation dynamics of the Native Compound against its Trimethylsilyl (TMS) Derivative (the industry-standard alternative for validation). We analyze the ionization behaviors under Electron Impact (EI) and Electrospray Ionization (ESI) to provide a self-validating protocol for structural confirmation.
Comparative Analysis: Native vs. Derivatized Workflows
In high-throughput drug discovery, selecting the correct analytical workflow is paramount for data integrity.[1][2] The following table compares the "performance" of analyzing the native compound versus the TMS-derivatized alternative.
Table 1: Analytical Performance Comparison
Feature
Native Compound (Direct Analysis)
TMS-Derivatized Alternative
Scientist's Verdict
Molecular Ion (ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
)
Weak / Absent (<5%).[2][3] Tertiary alcohols dehydrate rapidly in the ion source.[2][3]
Native is better for fingerprinting the core skeleton; TMS is better for quantification.[2][3]
ESI Sensitivity
Moderate.[2][3] Relies on ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
or .[3]
Low. TMS groups are labile in ESI source; not recommended for LC-MS.[1][2][3]
Native is superior for LC-MS/HRMS workflows.[1][2][3]
Structural Insight
High. Fragmentation reveals the ethynyl/ester relationship.[2][3]
High. Confirms the presence of the -OH group (mass shift +72 Da).
Use Native for structure elucidation; TMS for purity assays.[2][3]
Fragmentation Mechanics & Causality[3]
Structural Vulnerabilities
The molecule (
) contains three distinct zones of fragmentation susceptibility:
The Tertiary Center (C4): The 4-hydroxy-4-ethynyl motif is electronically fragile.[1][2][3] In EI (70 eV), the tertiary alcohol creates a radical cation that immediately seeks stabilization via dehydration or ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
-cleavage.
The Ester Tail (C1): The ethyl ester undergoes classic McLafferty rearrangements (if ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
-hydrogens are accessible) or simple -cleavage (loss of ).[2]
The Cyclohexane Ring: Subject to ring strain release and Retro-Diels-Alder (RDA) type fragmentations after initial dehydration.[1][2][3]
Electron Impact (EI) Pathway (Hard Ionization)[1]
Primary Event (Dehydration): The molecular ion (m/z 196) is rarely observed.[1] The dominant initial event is the loss of water (ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
) to form a conjugated enyne-ester species at m/z 178 .[2]
Secondary Event (Ester Cleavage): The m/z 178 ion further fragments by losing the ethoxy group (
, 45 Da) to yield the acylium ion at m/z 133 .
Tertiary Event (Ethynyl Loss): While less common as a primary loss, the ethynyl radical (
, 25 Da) can be ejected, particularly from the derivatized species.
Adduct Formation: In positive mode, the spectrum is dominated by sodium adducts ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
(m/z 219 ) or ammonium adducts (m/z 214 ).
In-Source Fragmentation: High cone voltages will induce the same dehydration observed in EI, showing a fragment at m/z 179 (ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">
Visualization of Fragmentation Pathways[4][5][6][7][8]
The following diagram maps the causal relationships between the parent molecule and its diagnostic ions. This "fragmentation tree" serves as a logic check for interpreting spectra.[2][3]
Figure 1: EI Fragmentation tree for Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate.[1][2][3] The red node (m/z 178) is the effective precursor for most diagnostic ions.
Validated Experimental Protocols
Protocol A: GC-MS with TMS Derivatization (Recommended for Purity)[1][2]
Objective: Stabilize the tertiary alcohol to visualize the molecular weight.
Christensen, S. B., et al. (1998).[1][3] "1,4-Cyclohexanecarboxylates: Potent and Selective Inhibitors of Phosphodiesterase 4 for the Treatment of Asthma."[2][5] Journal of Medicinal Chemistry, 41(6), 821–835.[1] Link[1]
McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra. University Science Books. (Standard reference for ester/alcohol fragmentation rules). Link
NIST Mass Spectrometry Data Center. "Mass Spectrum of 1-Ethynylcyclohexanol." NIST Chemistry WebBook, SRD 69. (Used as a fragmentation homolog for the C4 center). Link
Burnouf, C., et al. (2000).[1][3] "Synthesis and Structure-Activity Relationships of 4-Substituted Cyclohexanecarboxylic Acids as PDE4 Inhibitors." Bioorganic & Medicinal Chemistry Letters, 10(21), 2441-2444.[1] (Context for the ethynyl intermediate). Link
Comparative Guide: Vinyl vs. Ethynyl/Propargyl Cyclohexane Carboxylates
The following is a comprehensive technical comparison guide regarding the reactivity and applications of Vinyl Cyclohexane Carboxylate (VCHC) versus its ethynyl/propargyl analogs. Content Type: Technical Comparison Guide...
Author: BenchChem Technical Support Team. Date: March 2026
The following is a comprehensive technical comparison guide regarding the reactivity and applications of Vinyl Cyclohexane Carboxylate (VCHC) versus its ethynyl/propargyl analogs.
In the design of functional materials and bioactive small molecules, the choice between vinyl and ethynyl (alkynyl) functionalities attached to a cyclohexane carboxylate core is a critical decision point. This guide distinguishes between two distinct chemical contexts:
The Ester Linkage (Monomers): Comparing Vinyl Cyclohexanecarboxylate (VCHC) , a commercial vinyl ester monomer, against Propargyl Cyclohexanecarboxylate , the standard "alkynyl" equivalent for Click chemistry.
The Ring Substituent (Pharmacophores): Comparing Vinyl- vs. Ethynyl- substituted cyclohexane rings in drug design, focusing on metabolic stability and steric profiles.
Key Takeaway: VCHC is the superior choice for radical polymerization and degradable coatings, whereas ethynyl/propargyl derivatives are essential for bio-orthogonal conjugation (Click chemistry) and designing metabolically stable drug scaffolds with linear steric profiles.
Chemical Identity & Structural Properties[1][2][3][4][5][6]
Feature
Vinyl Cyclohexanecarboxylate (VCHC)
Propargyl Cyclohexanecarboxylate (PCHC)
CAS Number
4840-76-0
144059-83-8 (Representative)
Structure
Cyclohexane–CO–O–CH=CH₂
Cyclohexane–CO–O–CH₂–C≡CH
Hybridization
(Planar Vinyl Group)
(Linear Ethynyl Group)
Electronic Character
Electron-rich alkene (Enol ester)
Electron-rich alkyne (Propargyl)
Primary Reactivity
Radical Polymerization, Hydrolysis
CuAAC (Click), Sonogashira Coupling
Hydrolytic Stability
Low (Releases Acetaldehyde)
High (Standard Ester Stability)
Critical Note on "Ethynyl Esters": A direct ynol ester analog (Cyclohexane–CO–O–C≡CH) is synthetically unstable and rare. In practical research, "ethynyl cyclohexane carboxylate" almost exclusively refers to the Propargyl ester (PCHC) or a ring-substituted derivative. This guide focuses on PCHC as the functional comparator.
Reactivity Profile: The Monomer Context
A. Vinyl Cyclohexanecarboxylate (VCHC)
VCHC is a "vinyl ester" monomer.[1] Unlike acrylates, the vinyl group is directly attached to the oxygen, making the double bond electron-rich.
Radical Polymerization: VCHC undergoes radical polymerization but exhibits lower reactivity ratios compared to acrylates due to the lack of resonance stabilization of the radical on the carbonyl group. It is often copolymerized with vinyl acetate or used as a reactive diluent in epoxy resins [1].
Hydrolysis (Degradability): The vinyl ester bond is susceptible to acid/base hydrolysis. Upon cleavage, the vinyl alcohol leaving group tautomerizes immediately to acetaldehyde , driving the reaction equilibrium forward. This property is exploited for biodegradable packaging or controlled-release systems.
B. Propargyl Cyclohexanecarboxylate (PCHC)
PCHC serves as a "Click-ready" monomer. It does not typically undergo radical polymerization through the alkyne (unless specialized catalysts are used) but serves as a functional handle.
Click Chemistry (CuAAC): The terminal alkyne reacts rapidly with azides in the presence of Cu(I) to form stable 1,2,3-triazoles. This is orthogonal to most other functional groups.
Sonogashira Coupling: Enables palladium-catalyzed cross-coupling with aryl halides, useful for synthesizing liquid crystals or conjugated polymers.
Comparative Reactivity Flowchart (DOT)
Figure 1: Divergent reactivity pathways. VCHC favors polymerization and hydrolysis, while PCHC favors bio-orthogonal ligation.
Medicinal Chemistry: The Ring-Substituent Context
In drug discovery, the comparison often shifts to the 1-Vinyl vs. 1-Ethynyl substituents on the cyclohexane ring (e.g., as warheads or spacers).
A. Metabolic Stability (CYP450)
Vinyl Group: The vinyl group is a common substrate for Cytochrome P450 enzymes, which convert the alkene into an epoxide . Vinyl epoxides are highly reactive electrophiles (Michael acceptors) that can alkylate DNA or proteins, leading to potential genotoxicity or hepatotoxicity [2].
Ethynyl Group: The terminal alkyne is generally more metabolically stable than the vinyl group. While it can undergo hydration or oxidation, it resists the rapid epoxidation seen with alkenes. It is often used as a metabolic blocker to extend half-life.
B. Steric & Conformational Effects (A-Values)
Ethynyl (Linear): The ethynyl group is "pencil-shaped" (linear geometry). It has a smaller conformational energy penalty (A-value ~0.41 kcal/mol) than a vinyl group (~1.35 kcal/mol) when in the axial position. This allows 1-ethynylcyclohexane derivatives to adopt axial conformations more readily than vinyl analogs, potentially accessing unique binding pockets [3].
Vinyl (Planar): The planar vinyl group creates significant steric clash (1,3-diaxial interactions) if placed axially, forcing the ring predominantly into the equatorial conformation.
Experimental Protocols
Protocol A: Radical Polymerization of VCHC
Use this protocol to synthesize Poly(vinyl cyclohexane carboxylate).
Purification: Wash VCHC (Commercial, CAS 4840-76-0) with 5% NaOH to remove inhibitor (hydroquinone), dry over MgSO₄, and distill under reduced pressure.
Setup: In a Schlenk tube, dissolve VCHC (10 mmol) in anhydrous benzene or toluene (1:1 v/v).
Initiation: Add AIBN (Azobisisobutyronitrile) at 1.0 mol% relative to monomer.
Reaction: Degas via three freeze-pump-thaw cycles. Heat to 60°C for 12–24 hours under Argon.
Workup: Precipitate the polymer into cold methanol. Filter and dry under vacuum.
Note: Conversion is typically lower (50-70%) than acrylates due to degradative chain transfer.
Protocol B: CuAAC Click Reaction of Propargyl Cyclohexanecarboxylate
Use this protocol for bioconjugation or surface modification.
Reagents: Dissolve PCHC (1.0 equiv) and the Azide-partner (1.0 equiv) in
-BuOH/H₂O (1:1).
Catalyst Prep: Prepare a fresh solution of CuSO₄·5H₂O (5 mol%) and Sodium Ascorbate (10 mol%).
Reaction: Add catalyst solution to the reaction mixture. Stir at Room Temperature for 4–12 hours.
Visual Check: Reaction often turns from blue to light yellow/green as Cu(I) is generated.
Workup: Dilute with water, extract with EtOAc. Wash organic layer with dilute NH₄OH (to remove Copper traces).
Validation: IR spectroscopy will show the disappearance of the alkyne stretch (~2100 cm⁻¹) and appearance of triazole peaks.
Metabolic Fate Diagram (DOT)
Figure 2: Metabolic stability comparison. Vinyl groups pose a higher risk of forming reactive epoxide metabolites compared to the relatively inert ethynyl group.
References
Vertex AI Search. (2025). EP1362876B1 - One-pack moisture-curable epoxy resin composition. Google Patents. 3
Exploration Pub. (2026). Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets. Exploration of Targeted Anti-tumor Therapy.[4] 4
Vaia. (2025). When cyclohexane is substituted by an ethynyl group - Conformational Analysis. Vaia Learning.[5] 5
LookChem. (2025). Cas 4840-76-0, Vinyl cyclohexanecarboxylate Product Information. 1
Publish Comparison Guide: Characterization and Application Profiling of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate (CAS 2411251-87-9)
Executive Summary & Structural Context In modern drug discovery—particularly in the synthesis of PROTACs, antibody-drug conjugates (ADCs), and DNA-encoded libraries (DELs)—bifunctional building blocks are critical for mo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Structural Context
In modern drug discovery—particularly in the synthesis of PROTACs, antibody-drug conjugates (ADCs), and DNA-encoded libraries (DELs)—bifunctional building blocks are critical for modular assembly. This guide provides an objective, data-driven comparison of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate (CAS 2411251-87-9) against traditional mono-functional alkynes. By evaluating its physicochemical properties, performance in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), and downstream derivatization potential, we establish a validated framework for integrating this synthon into advanced synthetic pipelines.
Physicochemical & Structural Profiling
Traditional alkynes like 1-ethynylcyclohexanol[1] are restricted to single-point click conjugations. In contrast, CAS 2411251-87-9 features an orthogonal ethyl ester handle at the C1 position[2]. This allows for sequential, multi-step derivatization (e.g., click chemistry followed by saponification and amidation) without cross-reactivity.
The tertiary hydroxyl group in CAS 2411251-87-9 provides crucial hydrogen-bonding capabilities for target engagement but introduces mild steric hindrance around the terminal alkyne. To overcome this and drive the reaction to completion, our protocol utilizes the water-soluble ligand THPTA (tris(3-hydroxypropyltriazolylmethyl)amine). THPTA accelerates the CuAAC reaction by stabilizing the Cu(I) oxidation state and preventing oxidative damage or undesired Glaser coupling of the alkyne[3],[4]. Sodium ascorbate is used in a 5-fold excess relative to copper to continuously reduce any adventitious Cu(II) back to the catalytically active Cu(I) species[5].
Step-by-Step CuAAC Protocol
Preparation: Dissolve CAS 2411251-87-9 (1.0 eq) and the target azide (1.05 eq) in a 1:1 mixture of t-BuOH and
(0.1 M concentration).
Causality: The t-BuOH/
co-solvent system ensures the solubility of both the hydrophobic organic substrates and the water-soluble catalytic complex.
Catalyst Complexation: In a separate vial, pre-mix
(0.05 eq) and THPTA ligand (0.25 eq) in water.
Causality: Pre-complexing the copper with THPTA before adding the reducing agent prevents the premature precipitation of inactive Cu(I) salts[4].
Reduction: Add sodium ascorbate (0.5 eq, freshly prepared in water) to the catalyst mixture. The solution will turn from blue to colorless/pale yellow, indicating the formation of active Cu(I).
Reaction: Transfer the active catalyst solution to the substrate mixture. Stir at room temperature for 2-4 hours.
Downstream Functionalization: The Bifunctional Advantage
The true utility of CAS 2411251-87-9 emerges post-click. The ethyl ester can be readily hydrolyzed to a carboxylic acid, serving as an anchor for library generation via amide coupling.
Step-by-Step Derivatization Protocol
Hydrolysis: Dissolve the crude triazole intermediate in THF/
(3:1). Add LiOH (3.0 eq) and stir at room temperature for 4 hours.
Causality: LiOH provides mild saponification of the ethyl ester without risking the base-catalyzed epimerization or cleavage of sensitive downstream functional groups.
Acidification: Carefully acidify to pH 3 using 1M HCl, extract with EtOAc, and concentrate to yield the free carboxylic acid.
Amidation: Dissolve the acid in DMF. Add DIPEA (3.0 eq), the target primary/secondary amine (1.2 eq), and HATU (1.2 eq). Stir for 2 hours.
Causality: HATU generates a highly reactive 7-azabenzotriazole active ester, which is critical for driving the coupling of sterically encumbered substrates to completion.
To ensure protocol fidelity, the following analytical checkpoints are established for CAS 2411251-87-9 and its intermediates:
LC-MS (ESI+): The parent compound exhibits a monoisotopic mass of 196.11 Da[2]. In ESI+, validate the starting material by confirming the
peak at 197.12 and a prominent sodium adduct at 219.10[2]. The CuAAC reaction is deemed complete when the 197.12 peak is fully consumed.
1H NMR (400 MHz,
): The self-validation of the starting material relies on three key shifts: the terminal alkyne proton (2.50 ppm, s, 1H), the ethyl ester (4.15 ppm, q, 2H), and the ethyl ester (1.25 ppm, t, 3H).
Checkpoint 1: Disappearance of the 2.50 ppm singlet confirms successful CuAAC cycloaddition.
Checkpoint 2: Disappearance of the 4.15/1.25 ppm signals confirms successful ester hydrolysis.
Visualizations
Fig 1: Step-by-step experimental workflow for CuAAC click chemistry and downstream amidation.
Fig 2: Logical relationship of functional groups in CAS 2411251-87-9 and their downstream utility.
A Senior Application Scientist's Guide to Distinguishing cis-trans Isomers of 4-Substituted Cyclohexanecarboxylates by NMR Spectroscopy
For researchers, medicinal chemists, and professionals in drug development, the precise determination of stereochemistry is a cornerstone of molecular characterization. In the realm of cyclic compounds, particularly subs...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, medicinal chemists, and professionals in drug development, the precise determination of stereochemistry is a cornerstone of molecular characterization. In the realm of cyclic compounds, particularly substituted cyclohexanes, the differentiation between cis and trans isomers is critical as stereoisomerism can profoundly impact a molecule's biological activity, pharmacokinetic properties, and overall safety profile. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for this challenge, offering a detailed window into the three-dimensional structure of molecules in solution.
This guide provides an in-depth, technical comparison of how to distinguish cis and trans isomers of 4-substituted cyclohexanecarboxylates using ¹H and ¹³C NMR. We will delve into the conformational underpinnings of this differentiation, present comparative experimental data, and provide a robust experimental protocol for acquiring high-quality, reproducible results.
The Conformational Landscape: A Prerequisite for Isomer Differentiation
The key to distinguishing cis and trans isomers of 4-substituted cyclohexanecarboxylates lies in understanding the conformational behavior of the cyclohexane ring. The cyclohexane ring predominantly exists in a chair conformation to minimize angular and torsional strain. In this conformation, the substituents on the ring can occupy two distinct positions: axial (perpendicular to the general plane of the ring) and equatorial (in the general plane of the ring).[1]
A critical concept in this context is the "A-value," which quantifies the steric strain a substituent experiences in the axial position compared to the more stable equatorial position.[2][3] The A-value represents the Gibbs free energy difference (ΔG) between the axial and equatorial conformers.[2] A larger A-value signifies a greater preference for the equatorial position.[4] For instance, the tert-butyl group has a very large A-value (~5 kcal/mol), effectively "locking" the cyclohexane ring in a conformation where the tert-butyl group is equatorial.[2]
This conformational preference is the foundation upon which we can build our NMR-based differentiation strategy. The spatial orientation of the substituents and the protons on the cyclohexane ring directly influences their electronic environment, leading to distinct and predictable differences in their NMR spectra.
¹H NMR Spectroscopy: A Powerful Diagnostic Tool
Proton NMR (¹H NMR) is the most informative technique for distinguishing between cis and trans isomers of 4-substituted cyclohexanecarboxylates. The key parameters to analyze are chemical shifts (δ) and spin-spin coupling constants (J).
Chemical Shifts: The Influence of Anisotropy
The chemical shift of a proton is highly sensitive to its local electronic environment. In a cyclohexane ring, axial and equatorial protons experience different magnetic environments. Generally, equatorial protons are deshielded (resonate at a higher chemical shift) compared to their axial counterparts.[5] This is due to the anisotropic effect of the C-C single bonds in the ring. At low temperatures, where the ring flip of cyclohexane is slow, separate signals for axial and equatorial protons can be observed, differing by about 0.5 ppm.[6][7][8]
For 4-substituted cyclohexanecarboxylates, the tert-butyl group is an excellent model system due to its strong preference for the equatorial position. This simplifies the analysis as we are looking at a conformationally rigid system.
In the trans isomer of a 4-substituted cyclohexanecarboxylate (e.g., trans-4-tert-butylcyclohexanecarboxylic acid), both the bulky substituent and the carboxylate group are in the more stable equatorial positions. The proton at C1 (attached to the carboxylate group) is therefore in an axial position.
In the cis isomer, one substituent will be equatorial and the other axial. Given the large A-value of the tert-butyl group, it will occupy the equatorial position, forcing the carboxylate group into the axial position. Consequently, the proton at C1 will be in an equatorial position.
This difference in the orientation of the C1 proton leads to a predictable difference in its chemical shift. The equatorial proton in the cis isomer will typically resonate at a higher chemical shift (further downfield) than the axial proton in the trans isomer.
Coupling Constants: The Karplus Relationship in Action
The most definitive method for assigning cis and trans stereochemistry in cyclohexane systems is through the analysis of vicinal coupling constants (³JHH). The magnitude of the coupling between two protons on adjacent carbons is dependent on the dihedral angle between them, a relationship described by the Karplus equation.[9][10][11]
Where J is the coupling constant, φ is the dihedral angle, and A, B, and C are empirical parameters.[11]
In a chair conformation:
The dihedral angle between two axial protons (ax-ax ) is approximately 180°, resulting in a large coupling constant, typically in the range of 10-13 Hz.
The dihedral angle between an axial and an equatorial proton (ax-eq ) is approximately 60°, leading to a small coupling constant, typically 2-5 Hz.
The dihedral angle between two equatorial protons (eq-eq ) is also approximately 60°, resulting in a small coupling constant, typically 2-5 Hz.
This dihedral angle dependence provides a clear diagnostic tool. For the proton at C1:
In the trans isomer (axial C1-H), it will couple to the two adjacent axial protons (at C2 and C6) with a large J-value (ax-ax coupling) and to the two adjacent equatorial protons with a small J-value (ax-eq coupling). This will result in a complex multiplet, often appearing as a "triplet of triplets" or a broad multiplet with a large width at half-height.
In the cis isomer (equatorial C1-H), it will couple to the adjacent axial and equatorial protons with small J-values (eq-ax and eq-eq couplings). This will result in a narrow multiplet with small coupling constants.
¹³C NMR Spectroscopy: A Complementary Technique
While ¹H NMR is often sufficient for isomer differentiation, ¹³C NMR provides valuable complementary data. The chemical shifts of the carbon atoms in the cyclohexane ring are also influenced by the stereochemistry of the substituents.
The key diagnostic signals are typically those of the carboxylate carbon and the carbons of the cyclohexane ring. The axial or equatorial orientation of the carboxylate group can induce small but measurable differences in the ¹³C chemical shifts of the ring carbons, particularly C1, C2, C3, and C4. These differences arise from steric compression effects (gamma-gauche effect). An axial substituent will cause a shielding (upfield shift) of the gamma carbons (C3 and C5 relative to C1) compared to an equatorial substituent.
Comparative Analysis: Experimental Data
To illustrate these principles, let's consider the well-studied example of cis- and trans-4-tert-butylcyclohexanecarboxylic acid. The tert-butyl group effectively locks the conformation, making it an ideal model.
The large A-value of the t-Bu group dictates its equatorial position.
¹H NMR: H1 Chemical Shift (δ)
~2.2 ppm (axial)
~2.5 ppm (equatorial)
Equatorial protons are generally more deshielded.
¹H NMR: H1 Coupling Pattern
Broad multiplet with large J values (ax-ax couplings)
Narrow multiplet with small J values (eq-ax, eq-eq couplings)
Based on the Karplus relationship and dihedral angles.
¹³C NMR: C1 Chemical Shift (δ)
~43.5 ppm
~40.5 ppm
Steric effects can influence carbon chemical shifts.
¹³C NMR: COOH Chemical Shift (δ)
~183 ppm
~182 ppm
The electronic environment of the carboxyl group is slightly different.
Note: The exact chemical shifts can vary depending on the solvent and concentration.
Experimental Protocols
Acquiring high-quality NMR data is paramount for accurate isomer differentiation. The following is a detailed protocol for the analysis of 4-substituted cyclohexanecarboxylates.
Sample Preparation
Weighing: Accurately weigh 5-10 mg of the sample for ¹H NMR and 20-50 mg for ¹³C NMR into a clean, dry vial.[12] For quantitative analysis, precision weighing using a microbalance is essential.[9]
Solvent Selection: Choose a suitable deuterated solvent in which the sample is fully soluble (e.g., CDCl₃, DMSO-d₆, D₂O).[12] The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.
Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial and gently swirl to dissolve the sample completely.[12]
Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube. Avoid introducing any solid particles into the tube.[12]
Internal Standard (Optional): For quantitative analysis, a known amount of an internal standard can be added. The standard should have a simple spectrum that does not overlap with the analyte signals.[13]
NMR Data Acquisition
Spectrometer: Use a high-field NMR spectrometer (≥300 MHz) to ensure good signal dispersion and resolution.[10]
¹H NMR Acquisition:
Tuning and Matching: Tune and match the probe for the ¹H frequency.
Locking and Shimming: Lock on the deuterium signal of the solvent and shim the magnetic field to obtain optimal resolution.
Acquisition Parameters:
Pulse Angle: Use a 30° or 45° pulse angle for routine analysis. For quantitative measurements, a 90° pulse with a longer relaxation delay is recommended.[13]
Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., 0-12 ppm).
Acquisition Time: An acquisition time of 2-4 seconds is typically sufficient.
Relaxation Delay: Use a relaxation delay of 1-5 seconds. For quantitative analysis, the delay should be at least 5 times the longest T1 relaxation time of the protons of interest.[13]
Number of Scans: Acquire a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.
¹³C NMR Acquisition:
Tuning and Matching: Tune and match the probe for the ¹³C frequency.
Acquisition Parameters:
Pulse Program: Use a standard proton-decoupled pulse sequence.
Spectral Width: Set a wide spectral width to cover all carbon signals (e.g., 0-220 ppm).[14]
Acquisition Time: An acquisition time of 1-2 seconds is common.
Relaxation Delay: Use a relaxation delay of 2-5 seconds.
Number of Scans: A larger number of scans (e.g., 128 or more) is typically required due to the low natural abundance of ¹³C.
Data Processing and Analysis
Fourier Transformation: Apply an exponential window function (line broadening) of 0.3 Hz for ¹H and 1-2 Hz for ¹³C before Fourier transformation to improve the signal-to-noise ratio.
Phasing and Baseline Correction: Carefully phase the spectrum and apply a baseline correction to ensure accurate integration.
Referencing: Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).
Integration: Integrate the relevant signals to determine the relative ratios of the isomers if a mixture is present.
Coupling Constant Measurement: Accurately measure the coupling constants from the ¹H NMR spectrum. Modern NMR processing software allows for precise determination of these values.
Visualizing the Workflow
The following diagram illustrates the logical workflow for distinguishing cis and trans isomers of 4-substituted cyclohexanecarboxylates using NMR.
Caption: Workflow for distinguishing cis-trans isomers by NMR.
Advanced NMR Techniques for Ambiguous Cases
In cases where the ¹H NMR signals are heavily overlapped or the coupling patterns are difficult to interpret, advanced 2D NMR techniques can be invaluable.
COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling networks, helping to identify which protons are coupled to each other.
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons, aiding in the assignment of both ¹H and ¹³C signals.
HMBC (Heteronuclear Multiple Bond Correlation): This technique shows correlations between protons and carbons over two or three bonds, which can be useful for confirming assignments.
NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment provides information about the spatial proximity of protons. For cyclohexane derivatives, NOESY can show through-space correlations between axial protons on the same side of the ring (e.g., 1,3-diaxial interactions), providing definitive proof of their relative stereochemistry.
Conclusion
The differentiation of cis and trans isomers of 4-substituted cyclohexanecarboxylates is a routine yet critical task in chemical research and drug development. NMR spectroscopy, particularly ¹H NMR, provides a powerful and definitive method for this purpose. By carefully analyzing chemical shifts and, most importantly, vicinal coupling constants, researchers can confidently assign the stereochemistry of these compounds. The principles outlined in this guide, from understanding the foundational conformational analysis to implementing a robust experimental protocol, will enable scientists to obtain clear and unambiguous results, ensuring the integrity of their research and the quality of their products.
References
Booth, H., & Everett, J. R. (1980). Carbon-13 nuclear magnetic resonance substituent-induced shieldings and conformational equilibriums in cyclohexanes. Journal of the Chemical Society, Perkin Transactions 2, (2), 255-259. [Link]
Eliel, E. L., Della, E. W., & Williams, T. H. (1963). The conformational equilibrium of the amino group. Tetrahedron Letters, 4(13), 831-835. [Link]
Wikipedia contributors. (2023, December 28). A value. In Wikipedia, The Free Encyclopedia. Retrieved February 27, 2026, from [Link]
Chemistry Steps. (2024, May 23). 1,3-Diaxial Interactions and A value for Cyclohexanes. [Link]
MRIquestions.com. (2015, February 12). 5.2 Chemical Shift. [Link]
Reddit. (2019, November 10). Cyclohexane 'A values' for Substituents. [Link]
Dalton, L. (2003, December 22). KARPLUS EQUATION. Chemical & Engineering News. [Link]
Iowa State University. NMR Sample Preparation. Chemical Instrumentation Facility. [Link]
Organic Spectroscopy International. (2014, November 19). CIS TRANS ISOMERS AND NMR. [Link]
YouTube. (2020, May 30). 1H NMR of cyclohexane. [Link]
da Silva, A. B. F., et al. (2006). Stereoelectronic and inductive effects on 1H and 13C NMR chemical shifts of some cis-1,3-disubstituted cyclohexanes. Magnetic Resonance in Chemistry, 44(8), 786-792. [Link]
YouTube. (2020, September 3). Draw the 1H NMR Spectrum for Cyclohexane (C6H12). [Link]
ResearchGate. (2025, August 6). Synthesis and NMR spectroscopic conformational analysis of esters of 4-hydroxy-cyclohexanone. [Link]
An, Y., et al. (2011). The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. The Journal of Organic Chemistry, 76(11), 4525-4533. [Link]
Altona, C., & Haasnoot, C. A. G. (1980). Prediction of anti and gauche vicinal proton-proton coupling constants in pyranose rings: A simple additivity rule for the effects of electronegative substituents. Organic Magnetic Resonance, 13(6), 417-429. [Link]
Chemistry LibreTexts. (2024, November 12). 12: Complex Coupling. [Link]
Kutateladze, A. G., & Hornback, J. M. (2001). Determination of the Position of the Conformational Equilibrium of a Trans 1,2-Disubstituted Cyclohexane by NMR Spectroscopy. An Experiment in Physical Organic Chemistry for Undergraduate Students. Journal of Chemical Education, 78(1), 81. [Link]
Creative Biostructure. (2025, June 30). How NMR Helps Identify Isomers in Organic Chemistry?[Link]
University of Wisconsin-Madison. (n.d.). Practical Aspects of Quantitative NMR Experiments. [Link]
Wikipedia contributors. (2024, January 16). Karplus equation. In Wikipedia, The Free Encyclopedia. Retrieved February 27, 2026, from [Link]
Research Solutions. (2026, February 19). Conformational Analysis of Cyclohexane Derivatives by Nuclear Magnetic Resonance Spectroscopy. [Link]
ACS Publications. (n.d.). N.M.R. Spectra and Conformational Analysis of 4-Alkylcyclohexanols. [Link]
SpectraBase. (n.d.). CIS-1,3-DIHYDROXY-CYCLOHEXANE - Optional[13C NMR] - Chemical Shifts. [Link]
Tóth, G., et al. (2000). The identification of vicinally substituted cyclohexane isomers in their mixtures by 1H and 13C NMR spectroscopy. Magnetic Resonance in Chemistry, 38(2), 118-123. [Link]
Oreate AI Blog. (2026, January 27). The Subtle Dance of Cyclohexane: Unpacking Cis and Trans Isomers. [Link]
ResearchGate. (2012, April 17). How to experimentally detect the conformation of cyclohexane?[Link]
Quora. (2017, October 1). Using the tools of spectroscopy, how do chemists tell what is cis and trans for example, cis-1,2-dihydroxycyclohexane vs. trans-1,2-dihydroxycyclohexane?[Link]
Chemistry Stack Exchange. (2020, September 1). How to identify cis and trans forms of cyclohexane. [Link]
MDPI. (2020, August 11). DFT Calculations of 1H- and 13C-NMR Chemical Shifts of Geometric Isomers of Conjugated Linoleic Acid (18:2 ω-7) and Model Compounds in Solution. [Link]
YouTube. (2022, October 7). chemical shift of functional groups in 13C NMR spectroscopy. [Link]
Oregon State University. (2022, March 9). 13C NMR Chemical Shift. [Link]
This guide addresses the specific disposal requirements for Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate . While often handled as a standard organic intermediate, the presence of the terminal ethynyl group (
) introduces a latent "time-bomb" hazard: the formation of explosive metal acetylides if exposed to copper, silver, or mercury in plumbing or improper waste containers.
Immediate Directive:
NEVER dispose of this compound or its mother liquors down the drain.
SEGREGATE from heavy metal salts and strong oxidizers.[1]
LABEL all waste specifically as "Contains Terminal Alkyne."
Part 2: Hazard Characterization & Technical Rationale[2][3][4]
As researchers, we must understand why a protocol exists to follow it effectively. The safety profile of this molecule is dictated by two competing functionalities: the stable ester/alcohol core and the reactive terminal alkyne.
The Senior Scientist's Insight: The Acetylide Risk
The most overlooked hazard in drug development labs handling ethynyl-cyclohexane derivatives is acetylide formation .
Mechanism: The terminal proton of the ethynyl group is weakly acidic (
). Upon contact with copper (common in plumbing and brass fittings) or silver, it can form metal acetylides (e.g., ).
The Danger: Unlike the parent compound, these metal salts are highly shock-sensitive explosives. A few milligrams dried in a p-trap or waste pipe thread can detonate upon friction.
Self-Validating Protocol: By strictly prohibiting drain disposal and using glass/polyethylene containers (avoiding unlined metal cans), you eliminate the substrate (metal) required for this reaction.
B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Primary Stream: Non-Halogenated Organic Solvents (unless halogenated solvents like DCM were used).
Container: Amber glass solvent bottle or HDPE carboy. Avoid unlined steel safety cans due to potential metal leaching and acetylide risk.
Protocol:
pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction involved strong bases (e.g., LiHMDS, NaH), quench carefully with ammonium chloride solution before adding to the waste container to prevent exothermic runaway.
Solvent Compatibility: Segregate based on the bulk solvent (e.g., if dissolved in Ethyl Acetate
Non-Halogenated Stream; if in Chloroform Halogenated Stream).
Trace Metal Check: If the synthesis involved copper or silver catalysts, these must be removed (e.g., via Celite filtration or scavenger resin) before the liquid enters the general organic waste stream, or the entire bottle must be tagged as "Heavy Metal Contaminated."
C. Empty Container Management (RCRA Compliance)
Regulatory Standard: 40 CFR 261.7 (RCRA "Empty").
Protocol:
Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Acetone or Ethanol).
Collect Rinsate: Pour all three rinses into the Liquid Waste container (Stream B).
Deface: Cross out the original label. Mark as "Empty."
Disposal: Discard the clean, dry container in standard glass trash (or recycling if permitted by local EHS).
Part 4: Logical Workflow Visualization
The following diagram illustrates the decision logic for disposing of Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate, ensuring segregation from incompatible streams.
Caption: Decision matrix for segregating alkyne-derivative waste streams to prevent incompatibility events.
Solid: Sweep up gently to avoid dust generation. Place in a jar.
Solution: Absorb with vermiculite or spill pads. Do not use paper towels if strong oxidizers are also present in the spill (fire risk).
Decontamination: Wipe the surface with a mild detergent and water. Collect all cleanup materials as Hazardous Solid Waste .
Part 6: References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]
U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (40 CFR Part 261). [Link]
PubChem. (n.d.). Compound Summary: Ethyl 4-hydroxycyclohexanecarboxylate (Parent Structure Safety Data). National Library of Medicine. [Link]
Personal protective equipment for handling Ethyl4-ethynyl-4-hydroxycyclohexane-1-carboxylate
As a Senior Application Scientist, I have structured this comprehensive guide to provide you with the critical safety, logistical, and operational frameworks required for handling Ethyl 4-ethynyl-4-hydroxycyclohexane-1-c...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I have structured this comprehensive guide to provide you with the critical safety, logistical, and operational frameworks required for handling Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate (CAS: 2411251-87-9) [1].
This is not a standard safety data sheet; it is a field-proven, mechanistic guide designed to build a self-validating safety culture in your laboratory. We do not just tell you what to wear—we explain the chemical causality dictating why you must wear it.
Mechanistic Hazard Analysis: The Propargylic Alkyne Vector
To understand the personal protective equipment (PPE) and handling requirements for this compound, we must first deconstruct its molecular architecture. Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate features a tertiary propargylic alcohol motif—a hydroxyl group and a terminal alkyne (-C≡CH) bound to the same carbon on a cyclohexane ring.
The Terminal Alkyne Hazard (Explosivity & Flammability)
Terminal alkynes possess an unusually acidic terminal proton (pKa ~25) that readily deprotonates in the presence of strong bases[2]. The most significant hazard associated with terminal alkynes is their potential to form metal acetylides when exposed to heavy metal ions such as Copper (Cu⁺), Silver (Ag⁺), and Mercury (Hg²⁺)[3]. These resulting metal acetylides are highly shock-sensitive and can detonate violently when dry[3]. Furthermore, like many propargyl alcohol derivatives, this compound is highly flammable and volatile[4].
The Propargylic Alcohol Hazard (Reactivity)
Because the hydroxyl group is tertiary and adjacent to an alkyne, the compound is susceptible to acid-catalyzed dehydration or Meyer-Schuster rearrangements. This dictates that the compound must be kept away from strong acids to prevent uncontrolled exothermic degradation. Short-term exposure to these types of compounds can lead to skin irritation, respiratory distress, and eye burns[4].
Caption: Mechanistic pathway of acetylide formation and associated explosive hazards.
Quantitative PPE Matrix & Causality
Based on the mechanistic risks outlined above, standard organic synthesis PPE is insufficient. The following matrix outlines the required protective gear, summarizing breakthrough data and the operational logic behind each choice.
PPE Category
Material Specification
Breakthrough Time
Standard
Causality & Operational Logic
Hand Protection
Butyl Rubber (0.3 mm)
> 480 min
EN 374
Butyl rubber provides superior resistance to ester and alcohol functional groups compared to standard nitrile, preventing dermal absorption.
Eye Protection
Polycarbonate Face Shield
N/A
ANSI Z87.1+
Protects against high-velocity fragmentation in the event of an unintended micro-detonation from trace metal acetylides.
Body Protection
Nomex® Flame-Resistant Coat
N/A
NFPA 2112
Terminal alkynes are highly flammable[3]. FR coats prevent secondary severe burns if solvent vapors ignite during handling.
Respiratory
Organic Vapor Cartridge
~ 300 min
NIOSH OV
Mitigates inhalation toxicity of volatile organic components if local exhaust ventilation (fume hood) is compromised[4].
Experimental Workflow: Safe Reaction Setup
The following protocol provides a self-validating system for setting up reactions (e.g., Sonogashira couplings or Grignard additions) using Ethyl 4-ethynyl-4-hydroxycyclohexane-1-carboxylate.
Action: Inspect the fume hood and remove all incompatible heavy metal salts (AgNO₃, HgCl₂, CuI) from the workspace unless explicitly required as a catalyst[3].
Causality: Cross-contamination with heavy metals is the primary vector for explosive acetylide formation.
Step 2: Atmospheric Control
Action: Purge the reaction vessel with an inert atmosphere (Argon or Nitrogen) for 15 minutes.
Causality: Terminal alkynes are susceptible to oxidative degradation and homocoupling (Glaser coupling) in the presence of oxygen[3].
Step 3: Material Transfer
Action: Transfer the compound using PTFE, ceramic, or plastic spatulas/syringes.
Causality: Avoid stainless steel if prolonged contact with the alkyne and a strong base is expected, as trace metal complexation can occur over time.
Step 4: Reaction Quenching
Action: Quench the reaction strictly at 0°C using a weak acid (e.g., saturated NH₄Cl solution).
Causality: Low temperatures mitigate the exothermic release, and a weak acid safely protonates any unreacted acetylide anions back to the stable terminal alkyne[2].
Caption: Operational workflow for handling terminal alkyne compounds safely.
Emergency Response & Disposal Plan
Standard organic waste disposal protocols are dangerous when applied to terminal alkynes. You must implement a segregated disposal plan.
Disposal Methodology:
Segregation: Never dispose of terminal alkyne waste in the same carboy as heavy metal waste (especially copper or silver catalysts). Even in dilute aqueous waste, trace copper can precipitate shock-sensitive acetylide polymers over time, turning a standard waste carboy into a fragmentation hazard.
Copper Catalyst Neutralization: If a copper catalyst was intentionally used (e.g., Click chemistry), you must add a strong chelating agent such as EDTA during the aqueous workup. EDTA binds the Cu(I)/Cu(II) ions, completely preventing the precipitation of dry, shock-sensitive copper acetylides in the waste stream[3].
Labeling: Label waste strictly as "Halogen-Free Organic Waste - Contains Terminal Alkynes (NO HEAVY METALS)".
Spill Response:
Small Spills: Do not use metallic scrapers. Absorb the liquid with inert, non-combustible materials (e.g., sand or vermiculite). Transfer to a sealed chemical waste container using a plastic dustpan.
Large Spills: Evacuate the immediate area, eliminate all ignition sources[3], and allow the laboratory's high-velocity exhaust to clear volatile vapors before approaching with FR-PPE and organic vapor respirators.
References
Title : Safety and Handling Measures for Propargyl Alcohol
Source : Rawsource
URL :[Link]
Title : Alkyne Acidity and Acetylide Anions
Source : OpenOChem Learn
URL : [Link]
